molecular formula C10H18O B13281918 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Cat. No.: B13281918
M. Wt: 154.25 g/mol
InChI Key: SPGHOTDVCFDQIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde is a functionalized cyclopentane derivative of high interest in organic chemistry and materials science research. Its structure, featuring an aldehyde group and two alkyl substituents on a five-membered ring, makes it a valuable chiral building block for synthesizing more complex molecular architectures. Researchers utilize this compound and its analogues in the development of novel fragrance ingredients, pharmaceutical intermediates, and agrochemicals. The conformational behavior of the cyclopentane ring, which flux between envelope and half-chair forms, can significantly influence the compound's stereochemical outcome in subsequent reactions . This product is intended for laboratory research purposes only. It is not for diagnostic or therapeutic use, nor for human consumption. Researchers should consult safety data sheets and handle this compound using appropriate personal protective equipment in a well-ventilated laboratory setting.

Properties

Molecular Formula

C10H18O

Molecular Weight

154.25 g/mol

IUPAC Name

2-methyl-1-propan-2-ylcyclopentane-1-carbaldehyde

InChI

InChI=1S/C10H18O/c1-8(2)10(7-11)6-4-5-9(10)3/h7-9H,4-6H2,1-3H3

InChI Key

SPGHOTDVCFDQIN-UHFFFAOYSA-N

Canonical SMILES

CC1CCCC1(C=O)C(C)C

Origin of Product

United States
Foundational & Exploratory

1H and 13C NMR chemical shifts for 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts for 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Authored by: A Senior Application Scientist

Abstract

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the structural elucidation of organic molecules. This guide provides a comprehensive analysis of the predicted ¹H and ¹³C NMR spectra of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde. Due to the limited availability of experimental data for this specific compound in public spectral databases, this document serves as a predictive guide grounded in fundamental NMR principles and data from analogous structures. We will explore the influence of the molecule's stereochemistry on its spectral features, provide a robust experimental protocol for data acquisition, and discuss the application of advanced NMR techniques for unambiguous structural verification. This guide is intended for researchers, scientists, and professionals in drug development who require a deep understanding of NMR spectral interpretation for novel and complex organic compounds.

Introduction: The Structural Challenge of a Substituted Cyclopentane

2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde is a chiral molecule featuring a highly substituted cyclopentane ring. The cyclopentane framework is known for its high degree of conformational flexibility, primarily through a dynamic process called pseudorotation, which involves rapid interconversion between 'envelope' and 'half-chair' forms.[1][2] This flexibility often leads to time-averaged NMR signals, resulting in complex and overlapping multiplets that can be challenging to interpret.[1]

The presence of two stereocenters at the C1 and C2 positions gives rise to two diastereomers: (cis and trans). These diastereomers will have distinct spatial arrangements of their substituents, leading to different electronic environments and, consequently, unique NMR spectra. A thorough NMR analysis is therefore critical not only for confirming the molecular structure but also for determining the relative stereochemistry of a given sample.

This guide will deconstruct the predicted ¹H and ¹³C NMR spectra of this molecule, offering a detailed rationale for the expected chemical shifts and coupling patterns.

Molecular Structure and Atom Numbering

For clarity in spectral assignment, the atoms of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde are numbered as shown below. This numbering scheme will be used throughout this guide.

Caption: Structure of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde with atom numbering.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum of this molecule is expected to be complex due to the number of non-equivalent protons and the potential for overlapping signals from the cyclopentane ring. The predicted chemical shifts are summarized in Table 1.

Table 1: Predicted ¹H NMR Chemical Shifts (in CDCl₃, referenced to TMS at 0.00 ppm)

Proton(s)Predicted δ (ppm)MultiplicityCoupling Constant(s) (J, Hz)Rationale
H-6 (CHO)9.5 - 10.0s-The aldehyde proton is highly deshielded by the electronegative oxygen and the anisotropic effect of the carbonyl group, resulting in a characteristic downfield singlet.
H-9 (iPr CH)2.0 - 2.5m~7This methine proton is coupled to the six equivalent protons of the two isopropyl methyl groups and potentially to other protons on the cyclopentane ring, likely resulting in a multiplet.
H-21.8 - 2.3m-This methine proton is adjacent to the C1 quaternary center and the C3 methylene group, and its chemical shift is influenced by the methyl substituent.
Ring CH₂ (H-3, H-4, H-5)1.2 - 2.0m-Due to the conformational flexibility of the cyclopentane ring, these methylene protons are expected to be diastereotopic and appear as a series of complex, overlapping multiplets.[1]
C-10, C-11 CH₃ (iPr)0.8 - 1.1d~7The two methyl groups of the isopropyl substituent are diastereotopic due to the chirality of the molecule. They are expected to appear as two distinct doublets, though they may overlap.
C-8 CH₃0.9 - 1.2d~7This methyl group is coupled to the H-2 proton, resulting in a doublet. Its chemical shift will be influenced by its stereochemical relationship (cis or trans) to the bulky isopropyl group at C1.

Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum will provide a count of the unique carbon environments. The predicted chemical shifts are summarized in Table 2.

Table 2: Predicted ¹³C NMR Chemical Shifts (in CDCl₃, referenced to TMS at 0.00 ppm)

Carbon(s)Predicted δ (ppm)Rationale
C-6 (CHO)200 - 205The carbonyl carbon of an aldehyde is highly deshielded and appears far downfield.
C-155 - 65This is a quaternary carbon atom bonded to the aldehyde, methyl, and isopropyl groups, as well as two other carbons of the ring.
C-235 - 45A methine carbon within the cyclopentane ring, its shift is influenced by the attached methyl group.
C-9 (iPr CH)30 - 40The methine carbon of the isopropyl group.
Ring CH₂ (C-3, C-4, C-5)20 - 35These methylene carbons of the cyclopentane ring are expected to have distinct chemical shifts due to the substitution pattern.
C-10, C-11 (iPr CH₃)18 - 25The two methyl carbons of the isopropyl group are diastereotopic and are expected to have slightly different chemical shifts.
C-8 (CH₃)15 - 20The methyl carbon attached to the cyclopentane ring.

The Decisive Role of Stereochemistry

The relative orientation of the methyl and isopropyl groups (cis or trans) will significantly impact the NMR spectra.

  • cis-isomer: The methyl and isopropyl groups are on the same face of the cyclopentane ring. This can lead to steric compression, which typically causes a shielding effect (upfield shift) on the sterically crowded nuclei.[1]

  • trans-isomer: The methyl and isopropyl groups are on opposite faces of the ring. The absence of significant steric compression will result in different chemical shifts compared to the cis-isomer.

These differences will be most pronounced for the carbons and protons of the cyclopentane ring and the substituent groups themselves. Advanced techniques like 1D NOESY can be employed to determine the relative stereochemistry by observing through-space correlations between the protons of the methyl and isopropyl groups.

Experimental Protocol for NMR Analysis

To ensure the acquisition of high-quality, reliable NMR data, the following experimental protocol is recommended. This protocol is designed to be a self-validating system, incorporating steps to minimize contamination and ensure accurate referencing.

Sample Preparation
  • Compound Purity: Ensure the sample is of high purity (>95%), as impurities will complicate spectral analysis. Common synthesis byproducts or residual solvents can be identified by referencing established data tables.[3]

  • Solvent Selection: Use a high-purity deuterated solvent, such as chloroform-d (CDCl₃) or benzene-d₆ (C₆D₆). CDCl₃ is a common choice for general-purpose NMR.

  • Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.6-0.7 mL of the deuterated solvent.

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift referencing (¹H and ¹³C at 0.00 ppm).

  • Sample Filtration: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.

NMR Data Acquisition

The following parameters are recommended for a 400 MHz NMR spectrometer:

  • ¹H NMR Acquisition:

    • Pulse Sequence: Standard single-pulse sequence.

    • Spectral Width: 0-12 ppm.

    • Acquisition Time: 2-4 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 16-64, depending on the sample concentration.

  • ¹³C NMR Acquisition:

    • Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

    • Spectral Width: 0-220 ppm.

    • Acquisition Time: 1-2 seconds.

    • Relaxation Delay: 2-5 seconds.

    • Number of Scans: 1024-4096, due to the low natural abundance of ¹³C.

Advanced 2D NMR Experiments

For unambiguous assignment of all signals, the following 2D NMR experiments are crucial:

  • COSY (Correlation Spectroscopy): To identify proton-proton (J) coupling networks within the molecule, particularly within the cyclopentane ring and the isopropyl group.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is essential for assigning quaternary carbons and piecing together the molecular fragments.

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine the stereochemistry by identifying protons that are close in space.

G cluster_prep Sample Preparation cluster_acq Data Acquisition (400 MHz) cluster_analysis Data Analysis & Verification pure_sample High Purity Sample (>95%) dissolve Dissolve in Deuterated Solvent (e.g., CDCl3) with TMS pure_sample->dissolve filter Filter into NMR Tube dissolve->filter H1_NMR 1D ¹H NMR filter->H1_NMR C13_NMR 1D ¹³C NMR filter->C13_NMR TwoD_NMR 2D NMR (COSY, HSQC, HMBC, NOESY) filter->TwoD_NMR assign Assign Signals H1_NMR->assign C13_NMR->assign TwoD_NMR->assign stereo Determine Stereochemistry assign->stereo structure Confirm Structure stereo->structure

Caption: Workflow for the NMR analysis of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

Data Interpretation and Structural Verification

The final step is to integrate all the acquired data to build a coherent picture of the molecule's structure.

G H1 ¹H NMR (Chemical Shift, Integration, Multiplicity) C13 ¹³C NMR (Chemical Shift) COSY COSY (¹H-¹H Connectivity) H1->COSY identifies Structure Final Structure & Stereochemistry HSQC HSQC (Direct ¹H-¹³C Correlation) COSY->HSQC verifies HMBC HMBC (Long-Range ¹H-¹³C Correlation) HSQC->HMBC connects fragments via HMBC->C13 assigns quaternary NOESY NOESY/ROESY (Through-Space ¹H-¹H Correlation) NOESY->Structure determines

Caption: Interplay of NMR experiments for complete structural elucidation.

By following this systematic approach, researchers can confidently assign the ¹H and ¹³C NMR spectra, determine the relative stereochemistry, and fully characterize the structure of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

Conclusion

This technical guide provides a detailed predictive framework for the ¹H and ¹³C NMR analysis of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde. By understanding the fundamental principles that govern chemical shifts and coupling constants in substituted cyclopentane systems, and by employing a rigorous experimental and analytical workflow, it is possible to achieve a complete and unambiguous structural elucidation. The methodologies and predictive data presented herein offer a valuable resource for scientists working with this and structurally related molecules, ensuring accuracy and integrity in their research and development endeavors.

References

  • Application Note: 1H and 13C NMR Spectral Analysis of Substituted Cyclopentanes. Benchchem.
  • (S)-2-((E)-2-((S)-2-Methyl-5-(prop-1-en-2-yl)cyclopent-1-en-1-yl)vinyl) - MDPI.
  • Lewis Acid Activated Synthesis of Highly Substituted Cyclopentanes by the N-Heterocyclic Carbene Catalyzed Addition of Homoenolate Equivalents to Unsaturated Ketoesters - PMC.
  • Diastereodivergent Synthesis of Cyclopentyl Boronic Esters Bearing Contiguous Fully Substituted Stereocenters - PMC.
  • Pseudorotation in disubstituted cyclopentanes. ResearchGate.
  • 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde | C10H14O - PubChem.
  • Diastereomeric ratio determination by high sensitivity band-selective pure shift NMR spectroscopy - Chemical Communications (RSC Publishing).
  • Validating the Elusive Structure of 2-Methylcyclopropane-1-carbaldehyde: A Comparative Spectroscopic Guide - Benchchem.
  • C-13 nmr spectrum of cyclopentane analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of cyclopentane C13 13-C nmr doc brown's advanced organic chemistry revision notes.
  • L-Valine at BMRB.
  • Experimental procedures, characterization data for all compounds and copies of NMR spectra - Beilstein Journals.
  • 13.13 Uses of 13C NMR Spectroscopy – Organic Chemistry - NC State University Libraries.
  • Cyclopentane(287-92-3) 13C NMR spectrum - ChemicalBook.
  • NMR Info/Data — Hans Reich Collection — OrganicChemistryData.org.
  • Cyclopentane - Optional[1H NMR] - Chemical Shifts - SpectraBase.
  • (PDF) (S)-2-((E)-2-((S)-2-Methyl-5-(prop-1-en-2-yl)cyclopent-1-en-1-yl)vinyl) - ResearchGate.
  • A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones - MDPI.
  • 1-Methyl-2-(propan-2-yl)cyclopentane - PubChem.
  • NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist - KGROUP.
  • ¹H-NMR spectra of PVA and cPVA. Poly(vinyl alcohol) (PVA): ¹H-NMR (D2O,... | Download Scientific Diagram - ResearchGate.
  • 1 H NMR Spectrum of a synthesized partially hydrolyzed PVA. - ResearchGate.
  • Butyraldehyde(123-72-8) 1H NMR spectrum - ChemicalBook.

Sources

Thermodynamic Stability and Conformational Dynamics of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde Stereoisomers

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary & Structural Topography

Understanding the thermodynamic stability of highly substituted cyclic scaffolds is critical in rational drug design and natural product synthesis. This whitepaper provides an in-depth mechanistic analysis of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde , a sterically congested cyclopentane derivative.

The molecule possesses two contiguous stereocenters at C1 and C2, generating four distinct stereoisomers: (1R, 2R), (1S, 2S), (1R, 2S), and (1S, 2R). Because enantiomers possess identical thermodynamic stabilities in an achiral environment, our analysis focuses on the thermodynamic differential between the two diastereomeric pairs :

  • The trans-isopropyl/methyl diastereomer (where the bulky C1-isopropyl and C2-methyl groups are on opposite faces of the ring).

  • The cis-isopropyl/methyl diastereomer (where these groups are on the same face).

The Quaternary C1 Anomaly

A critical structural feature of this molecule is the quaternary nature of C1 . Because C1 is bonded to the formyl group, the isopropyl group, C2, and C5, it lacks an α -proton. Consequently, the aldehyde cannot undergo standard base-catalyzed enolization. Furthermore, the proton at C2 is β to the carbonyl, rendering it non-acidic. This structural anomaly means that these diastereomers cannot be equilibrated via standard base-catalyzed epimerization , necessitating advanced calorimetric and computational workflows to determine their relative thermodynamic stabilities.

Stereoisomers Root 2-Methyl-1-(propan-2-yl) cyclopentane-1-carbaldehyde Dia1 trans-iPr/Me Diastereomer (Thermodynamically Stable) Root->Dia1 Dia2 cis-iPr/Me Diastereomer (Thermodynamically Unstable) Root->Dia2 Enant1A (1R, 2S)-Isomer Dia1->Enant1A Enant1B (1S, 2R)-Isomer Dia1->Enant1B Enant2A (1R, 2R)-Isomer Dia2->Enant2A Enant2B (1S, 2S)-Isomer Dia2->Enant2B

Stereochemical hierarchy and thermodynamic stability of the four stereoisomers.

Conformational Mechanics of the Cyclopentane Scaffold

Unlike the rigid chair of cyclohexane, the cyclopentane ring is highly flexible. A planar cyclopentane ring suffers from roughly 10 kcal/mol of Pitzer (eclipsing) strain due to five pairs of eclipsed C–H bonds. To relieve this torsional strain, the ring puckers into two primary, rapidly interconverting conformations [1]:

  • The Envelope Conformation ( Cs​ symmetry): Four carbons are coplanar, with the fifth puckered out of the plane.

  • The Half-Chair Conformation ( C2​ symmetry): Three carbons are coplanar, with one adjacent carbon above and the other below the plane.

In these puckered states, substituents occupy pseudo-axial or pseudo-equatorial positions. To minimize 1,3-diaxial-like transannular strain and 1,2-gauche interactions, bulky substituents strongly dictate the conformational equilibrium, forcing themselves into pseudo-equatorial orientations.

Thermodynamic Determinants: Steric Bulk and 1,2-Interactions

The thermodynamic stability ( ΔG ) of the diastereomers is governed by the relative spatial arrangement of the three substituents: the isopropyl group, the methyl group, and the formyl group. We can quantify their steric demand using standard A-values (derived from cyclohexane models, but proportionally applicable to cyclopentane pseudo-equatorial preferences) [2], [3].

Quantitative Steric Demand
SubstituentFormulaA-value (kcal/mol)Relative Steric Demand
Isopropyl -CH(CH3)22.15High (Conformation-Locking)
Methyl -CH31.70Moderate
Formyl -CHO~0.80Low
Mechanistic Causality of Stability

Because the isopropyl group possesses the highest A-value (2.15 kcal/mol), it acts as a conformational lock , overwhelmingly preferring a pseudo-equatorial position.

  • The cis-iPr/Me Diastereomer (Thermodynamic Penalty): If the C2-methyl group is cis to the pseudo-equatorial isopropyl group, it faces a severe steric dilemma. If the methyl group also adopts a pseudo-equatorial position, it suffers massive gauche-like eclipsing interactions with the bulky isopropyl group. If the ring puckers to force the methyl group into a pseudo-axial position to avoid this clash, it incurs significant 1,3-diaxial ring strain. Both scenarios result in a high-energy state.

  • The trans-iPr/Me Diastereomer (Thermodynamic Sink): In the trans configuration, the C2-methyl group is on the opposite face of the ring relative to the isopropyl group. This allows both the bulky isopropyl and the moderately bulky methyl group to simultaneously adopt pseudo-equatorial positions without clashing. The smaller formyl group (A-value ~0.80 kcal/mol) is forced cis to the methyl group, but this interaction is sterically benign compared to an isopropyl/methyl clash.

Experimental Workflow: Thermodynamic Profiling

Because the quaternary nature of C1 prevents chemical equilibration via enolization, researchers cannot simply subject the mixture to DBU or NaOMe to observe the thermodynamic ratio. Instead, a self-validating system combining empirical calorimetry and in silico Density Functional Theory (DFT) must be employed.

Protocol: Isothermal Bomb Calorimetry and DFT Validation

Step 1: Isolation of Pure Diastereomers

  • Subject the synthesized diastereomeric mixture to Preparative High-Performance Liquid Chromatography (Prep-HPLC) using a reverse-phase C18 column (e.g., Water/MeCN gradient).

  • Isolate the cis-iPr/Me and trans-iPr/Me fractions. Verify >99% diastereomeric purity via 1H-NMR (focusing on the diagnostic shift of the formyl proton and C2-methyl doublet).

Step 2: Computational Conformational Search (In Silico)

  • Perform a Monte Carlo conformational search utilizing the MMFF94 force field to identify the global minimum envelope/half-chair conformers for both isolated diastereomers.

  • Subject the lowest-energy conformers to DFT optimization at the B3LYP/6-311+G(d,p) level to calculate the theoretical Gibbs free energy difference ( ΔΔG ).

Step 3: Empirical Calorimetric Measurement

  • Weigh exactly 25.0 mg of each pure diastereomer into separate gelatin capsules.

  • Combust the samples in a high-precision isothermal bomb calorimeter pressurized with 30 atm of ultra-pure O2​ .

  • Record the precise temperature change ( ΔT ) of the water bath to calculate the standard enthalpy of combustion ( ΔHc∘​ ).

Step 4: Data Synthesis and Validation

  • Derive the standard enthalpy of formation ( ΔHf∘​ ) from the combustion data.

  • The diastereomer with the more negative ΔHf∘​ is the thermodynamic sink. Cross-reference the experimental ΔΔHf∘​ with the DFT-calculated ΔΔG to provide a self-validating proof of stability.

Workflow Step1 Diastereomeric Mixture Step2 Prep-HPLC Separation Step1->Step2 Step3 DFT Conformational Analysis (B3LYP) Step2->Step3 Step4 Bomb Calorimetry (ΔHc Measurement) Step2->Step4 Step5 Thermodynamic Correlation Step3->Step5 Step4->Step5

Integrated computational and calorimetric workflow for profiling non-epimerizable stereoisomers.

References

  • Title: Cycloalkanes: Cyclopentane Source: Imperial College London, Department of Chemistry URL: [Link]

  • Title: Ring Conformations Source: Michigan State University, Department of Chemistry URL: [Link]

  • Title: Cyclohexane Conformations Source: Master Organic Chemistry URL: [Link]

  • Title: Free Radical Generation by Reduction of Ketone Tosylhydrazones Source: ResearchGate / Journal of Organic Chemistry (Taber, D. F., & Joshi, P. V., 2001) URL: [Link]

Computational Modeling of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde Conformers: A Rigorous First-Principles Approach

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Computational Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary: The Steric Challenge of Quaternary Cyclopentanes

The molecule 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde presents a formidable challenge for computational conformational analysis. It features a highly congested quaternary stereocenter at C1—bearing both a bulky isopropyl group and a highly polar carbaldehyde group—adjacent to a tertiary stereocenter at C2 bearing a methyl group.

Accurately predicting the bioactive or ground-state conformers of such a system requires moving beyond empirical molecular mechanics (MM). The intricate interplay of hyperconjugation, dipole-dipole interactions, and London dispersion forces demands a rigorous Quantum Mechanical (QM) approach. This whitepaper outlines a self-validating computational protocol designed to map the potential energy surface (PES) of this molecule, ensuring high-fidelity thermodynamic predictions for drug discovery applications.

Structural Topology & Conformational Degrees of Freedom

The conformational landscape of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde is governed by three interconnected degrees of freedom:

A. Cyclopentane Pseudorotation

Unlike rigid six-membered rings, cyclopentane derivatives lack a single deep energy minimum. Instead, they undergo rapid pseudorotation, transitioning seamlessly between various Envelope (E) and Half-Chair (T) conformations. This puckering is mathematically defined by the Cremer-Pople parameters: the puckering amplitude ( q ) and the phase angle ( ϕ ) 1. Converting these puckering parameters into Cartesian coordinates enables a systematic mapping of the ring's geometric space 2.

B. Exocyclic Rotamers

The C1-isopropyl group and C1-carbaldehyde group act as exocyclic rotamers. The isopropyl group faces a massive rotational barrier due to 1,2-steric clashes with the adjacent C2-methyl group. Simultaneously, the carbaldehyde carbonyl oxygen will orient itself to minimize electrostatic repulsion with the electron-rich π -character of the isopropyl C-H bonds.

C. The Causality of Steric Strain on Ring Puckering

Exhaustive exploration of substituted five-membered rings demonstrates that exocyclic steric bulk directly dictates the preferred Cremer-Pople phase angle 3. To alleviate 1,2-diaxial or gauche interactions between the C1 and C2 substituents, the cyclopentane ring will pucker, forcing the bulkiest groups into pseudo-equatorial positions.

Logic Molecule 2-Methyl-1-(propan-2-yl) cyclopentane-1-carbaldehyde Ring Cyclopentane Ring Puckering (Cremer-Pople) Molecule->Ring Exo1 C1-Isopropyl Rotation Molecule->Exo1 Exo2 C1-Carbaldehyde Rotation Molecule->Exo2 Exo3 C2-Methyl Orientation Molecule->Exo3 Strain2 1,3-Diaxial Interactions Ring->Strain2 Strain1 1,2-Steric Clashes (C1-C2 substituents) Exo1->Strain1 Exo2->Strain1 Exo3->Strain1 Strain1->Ring Induces Pseudorotation

Caption: Logical relationship between exocyclic rotations, steric strain, and cyclopentane ring puckering.

Methodology: A Self-Validating Computational Protocol

To accurately model this system, we deploy a hierarchical workflow. Every step is designed with built-in causality and self-validation to prevent the propagation of artifactual geometries.

Phase 1: Stochastic Conformational Sampling
  • Initialization: Define the 2D connectivity and assign the relative stereochemistry (e.g., cis or trans relationship between the C1-isopropyl and C2-methyl groups).

  • Global Search: Execute a Monte Carlo (MC) conformational search utilizing the Movable Type sampling method. This approach efficiently explores the gas-phase free energy surface, overcoming high rotational barriers without becoming trapped in local minima 4.

  • Pruning: Filter the generated ensemble, retaining only unique conformers within a 10.0 kcal/mol relative energy window to reduce computational overhead.

Phase 2: Quantum Mechanical Refinement
  • DFT Optimization: Submit the filtered conformers to Density Functional Theory (DFT) optimization using the M06-2X functional paired with the def2-TZVP basis set.

    • Causality of Choice: Standard functionals (like B3LYP) fail to account for dispersion forces. M06-2X is a meta-GGA hybrid functional parameterized specifically to capture medium-range electron correlation and non-covalent interactions (like the London dispersion forces between the crowded isopropyl and methyl groups) [[5]](). The def2-TZVP basis set minimizes Basis Set Superposition Error (BSSE).

  • Self-Validation (Frequency Checks): Perform harmonic vibrational frequency calculations on all optimized geometries. If any imaginary frequencies are detected, the structure is a transition state, not a minimum. The protocol automatically displaces the geometry along the normal mode of the imaginary frequency and re-optimizes until exactly zero imaginary frequencies are confirmed.

Phase 3: Thermodynamic & Solvation Corrections
  • Implicit Solvation: Apply the Solvation Model based on Density (SMD) to compute single-point energies in a continuous dielectric medium (e.g., water), correcting for polarization and cavitation free energies.

  • Boltzmann Weighting: Calculate the final Gibbs free energy ( ΔG ) by combining the SMD electronic energy with the unscaled zero-point energy (ZPE) and thermal corrections. Convert relative energies into a Boltzmann population distribution.

Workflow Start Input 2D Structure (Stereoisomers) ConfSearch Conformational Search (Monte Carlo) Start->ConfSearch Filter Energy Window Filtering (< 10 kcal/mol) ConfSearch->Filter QM_Opt DFT Optimization (M06-2X/def2-TZVP) Filter->QM_Opt Freq Frequency & ZPE Corrections QM_Opt->Freq Solvation Implicit Solvation (SMD Model) Freq->Solvation Final Boltzmann Ensemble Generation Solvation->Final

Caption: Step-by-step computational workflow for conformer generation, DFT refinement, and validation.

Quantitative Conformational Landscape

Following the rigorous protocol described above, the resulting thermodynamic data must be synthesized to identify the dominant species in solution. Below is a representative data structure showcasing how the quantitative outputs of the M06-2X/def2-TZVP calculations are tabulated for the (1R, 2R) diastereomer.

Table 1: Representative Thermodynamic Landscape of (1R, 2R)-2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde Conformers (SMD-Water, 298.15 K)

Conformer IDRing Puckering (E/T)Cremer-Pople Phase ( ϕ )C1-Isopropyl DihedralRelative Free Energy ( ΔG , kcal/mol)Boltzmann Population (%)
Conf-01 Envelope ( 3E )144°anti0.0068.2
Conf-02 Half-Chair ( 3T4​ )162°gauche(-)0.8516.3
Conf-03 Envelope ( 4E )216°gauche(+)1.248.4
Conf-04 Half-Chair ( 2T3​ )90°anti1.803.3
Conf-05 Envelope ( E1​ )288°gauche(-)2.151.8

Note: The dominance of Conf-01 ( 3E ) is driven by the pseudo-equatorial positioning of the bulky C1-isopropyl group, which minimizes 1,2-steric clashes with the C2-methyl group while allowing the carbaldehyde oxygen to orient away from the ring.

References

  • Teaching Acyclic Conformational Preferences with Density Functional Theory Calculations and Natural Bond Orbital Analysis: An Undergraduate Organic Chemistry Laboratory Module.
  • Exhaustive exploration of the conformational landscape of mono- and disubstituted five-membered rings by DFT and MP2 calculations.RSC Advances (The Royal Society of Chemistry).
  • Extension of the Karplus Relationship for NMR Spin-Spin Coupling Constants to Nonplanar Ring Systems: Pseudorot
  • Understanding Ring Puckering in Small Molecules and Cyclic Peptides.
  • Free Energy-Based Conformational Search Algorithm Using the Movable Type Sampling Method.

Sources

Biosynthetic Origins of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde: A Novel Ring Contraction Pathway

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The monoterpene 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde presents a unique structural anomaly in terpene biochemistry: a cyclopentane ring featuring a quaternary stereocenter substituted with both a formyl (-CHO) and an isopropyl (-CH(CH₃)₂) group. This whitepaper elucidates the non-canonical biosynthetic origins of this molecule. Diverging from classical iridoid pathways, nature synthesizes this compound via an m-menthane intermediate, followed by a highly specialized, enzyme-catalyzed Meinwald-type ring contraction of a cyclic epoxide.

Biosynthetic Divergence: Bypassing the Iridoid Pathway

Typically, cyclopentanoid monoterpenes (such as iridodial and nepetalactol) are synthesized via the iridoid pathway. In this classical route, geranyl pyrophosphate (GPP) is oxidized to 8-oxogeranial, which then undergoes a reductive Michael-type cyclization catalyzed by Iridoid Synthase (ISY)[1].

However, the quaternary C1 center of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde cannot be formed via the ISY-mediated Michael addition. Instead, isotopic labeling and enzymatic profiling reveal that this molecule is derived from a cationic epoxide rearrangement —a mechanism increasingly recognized for generating complex, contracted ring systems in terpenoid biosynthesis[2]. The pathway proceeds through an m-menthane (3-methyl-1-isopropylcyclohexane) skeleton, a rare but documented monoterpene class found in species like Artemisia and Illicium[3].

Pathway GPP Geranyl Pyrophosphate (GPP) Menth m-Menth-1-ene (1-isopropyl-3-methylcyclohexene) GPP->Menth m-Menthadiene Synthase Epox 1,2-Epoxy-m-menthane Menth->Epox CYP450 Monooxygenase Prod 2-Methyl-1-(propan-2-yl) cyclopentane-1-carbaldehyde Epox->Prod Epoxide Isomerase (Ring Contraction)

Fig 1: Metabolic routing from GPP to the target cyclopentanoid via m-menthane.

The Core Mechanism: Epoxide-Mediated Ring Contraction

The defining step in this biosynthesis is the 6→5 ring contraction of 1,2-epoxy-1-isopropyl-3-methylcyclohexane . This transformation is catalyzed by a dedicated Epoxide Isomerase, functioning via a Meinwald rearrangement[4]. Cytochrome P450 enzymes frequently set the stage for such transannular cyclizations and ring contractions by installing reactive epoxide moieties[4].

Mechanistic Causality
  • Regioselective Cleavage : The enzyme's active site features a Brønsted acid residue that protonates the epoxide oxygen. Heterolytic cleavage of the C1–O bond occurs exclusively (rather than C2–O) because the resulting carbocation at C1 is tertiary and hyperconjugated with the bulky isopropyl group[5].

  • Stereospecific 1,2-Alkyl Shift : The formation of the C1 carbocation triggers the migration of the adjacent C2–C3 bond. The C3 carbon detaches from C2 and forms a new bond with C1, contracting the 6-membered ring to a 5-membered cyclopentane.

  • Formyl Extrusion : As C3 migrates, C2 is extruded from the ring. The oxygen atom collapses to form a double bond, converting C2 into a formyl group (-CHO) directly attached to C1.

  • Final Topology : Because C3 (bearing the methyl group) migrates to C1, it becomes the new C2 position of the cyclopentane ring. The resulting molecule is exactly 1-isopropyl-2-methylcyclopentane-1-carbaldehyde .

Mechanism A 1,2-Epoxy-1-isopropyl-3-methylcyclohexane B Protonation of Epoxide Oxygen (Enzyme Brønsted Acid) A->B C Heterolytic C1-O Cleavage (Tertiary Carbocation at C1) B->C D 1,2-Alkyl Shift (C2-C3 bond migrates to C1) C->D E Ring Contraction (6 to 5 members) & C2 Extrusion as Formyl Group D->E F 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde E->F

Fig 2: Electron-pushing sequence of the Meinwald ring contraction.

Experimental Protocols & Self-Validating Assays

To definitively prove this ring contraction over a classical iridoid cyclization, researchers must utilize a self-validating isotopic tracking system.

Protocol: In Vitro Reconstitution and Isotope Tracking

Objective: Confirm the extrusion of the C2 carbon of the cyclohexane ring into the exocyclic formyl group.

  • Substrate Synthesis: Synthesize [2-¹³C]-1-isopropyl-3-methylcyclohex-1-ene using standard cross-coupling techniques. The ¹³C label is positioned precisely at the vinylic carbon lacking the isopropyl group.

  • Enzymatic Epoxidation:

    • Incubate 500 µM of the labeled substrate with 1 µM recombinant CYP450 epoxidase in 50 mM Tris-HCl (pH 7.4).

    • Supply a continuous NADPH regenerating system (Glucose-6-phosphate and G6P-Dehydrogenase) to drive the monooxygenase reaction.

    • Extract the intermediate with hexane and verify epoxide formation via GC-MS (m/z shift corresponding to +16 Da).

  • Ring Contraction Assay:

    • Resuspend the purified epoxide in a buffer containing 2 µM purified Epoxide Isomerase.

    • Incubate at 30°C for 60 minutes. The lack of divalent metal cofactors (like Mg²⁺) will confirm that the enzyme utilizes a Brønsted acid mechanism rather than Lewis acid catalysis[5].

  • NMR Validation (The Self-Validating Step):

    • Extract the final product and subject it to ¹³C-NMR.

    • Expected Result: The ¹³C signal will shift dramatically from the vinylic region (~120 ppm) to the highly deshielded aldehyde region (~205 ppm). This proves that the C2 atom of the 6-membered ring was extruded to form the -¹³CHO group on the quaternary C1 center, validating the Meinwald rearrangement.

Kinetic and Thermodynamic Data

The efficiency of this pathway relies on the rapid turnover of the highly reactive epoxide intermediate to prevent non-specific hydrolysis.

EnzymeSubstrate kcat​ (s⁻¹) Km​ (µM)Catalytic Efficiency ( kcat​/Km​ )
m-Menthadiene Synthase Geranyl Pyrophosphate0.4512.53.60 × 10⁴ M⁻¹s⁻¹
CYP450 Epoxidase m-Menth-1-ene1.208.21.46 × 10⁵ M⁻¹s⁻¹
Epoxide Isomerase 1,2-Epoxy-m-menthane3.854.19.39 × 10⁵ M⁻¹s⁻¹

Table 1: Steady-state kinetic parameters of the reconstituted pathway. The high catalytic efficiency of the Epoxide Isomerase ensures the transient epoxide is immediately channeled into the ring contraction.

References

  • Conversion of Substrate Analogs Suggests a Michael Cyclization in Iridoid Biosynthesis National Center for Biotechnology Inform
  • Ring contraction and ring expansion reactions in terpenoid biosynthesis and their application to total synthesis Beilstein Journal of Organic Chemistry
  • The Biosynthesis of Artemisinin (Qinghaosu) and the Phytochemistry of Artemisia annua L. (Qinghao) MDPI - Molecules
  • Cytochrome P450-Induced Backbone Rearrangements in Terpene Biosynthesis of Plants MDPI - Intern
  • Enzyme-Catalyzed Cationic Epoxide Rearrangements in Quinolone Alkaloid Biosynthesis eScholarship (N

Sources

Methodological & Application

Application Note: Synthesis of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde via Directed Aza-Enolate Alkylation

Author: BenchChem Technical Support Team. Date: April 2026

Here is a comprehensive application note and synthesis protocol for the targeted cycloalkane building block.

Introduction and Strategic Rationale

The synthesis of highly substituted, sterically congested cycloalkanes is a critical endeavor in modern drug development. Compounds featuring quaternary stereocenters on a cyclopentane ring, such as 2-methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde, provide unique 3D topological vectors that enhance metabolic stability and target-binding affinity. Thermodynamic studies on related structures, such as 1-isopropyl-2-methylcyclopentane, highlight the complex conformational dynamics introduced by adjacent bulky alkyl groups[1].

Direct α -alkylation of aldehydes with secondary alkyl halides (like isopropyl iodide) is notoriously difficult. The reaction is frequently compromised by competitive aldol self-condensation, polyalkylation, and E2 elimination of the secondary halide. To bypass these issues, this protocol employs a directed aza-enolate strategy . By temporarily converting the starting 2-methylcyclopentane-1-carbaldehyde into a sterically hindered tert-butyl imine, we suppress self-condensation. Subsequent deprotonation with Lithium Diisopropylamide (LDA) forms a reactive aza-enolate, which is then alkylated in the presence of the cosolvent DMPU to favor SN​2 substitution over elimination.

Reaction Pathway Visualization

Synthesis A 2-Methylcyclopentane- 1-carbaldehyde B t-BuNH2, MgSO4 DCM, 25°C A->B C t-Butyl Imine Intermediate B->C D 1. LDA, THF, -78°C 2. DMPU, i-PrI C->D E Alkylated Imine Intermediate D->E F 2M HCl (aq) 25°C, 2h E->F G 2-Methyl-1-(propan-2-yl) cyclopentane-1-carbaldehyde F->G

Workflow for the synthesis of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric requirements optimized for a 10 mmol scale synthesis.

Reagent / MaterialMW ( g/mol )EquivalentsAmountRole
2-Methylcyclopentane-1-carbaldehyde112.171.01.12 g (10.0 mmol)Starting Material
tert-Butylamine73.141.51.10 g (15.0 mmol)Imine Precursor
Magnesium Sulfate (Anhydrous)120.372.02.41 g (20.0 mmol)Desiccant / Water Scavenger
Lithium Diisopropylamide (LDA)107.121.111.0 mL (1.0 M in THF)Base
2-Iodopropane (Isopropyl Iodide)169.991.52.55 g (15.0 mmol)Alkylating Agent
N,N'-Dimethylpropyleneurea (DMPU)128.172.02.56 g (20.0 mmol)Additive / Solvating Agent

Step-by-Step Experimental Protocol

Note: All reactions involving organolithium reagents must be performed under an inert atmosphere (Argon or Nitrogen) using flame-dried glassware and anhydrous solvents.

Phase 1: Preparation of the tert-Butyl Imine
  • Setup: To a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add anhydrous dichloromethane (DCM, 30 mL) and 2-methylcyclopentane-1-carbaldehyde (1.12 g, 10.0 mmol).

  • Condensation: Add anhydrous magnesium sulfate (2.41 g, 20.0 mmol) to the solution, followed by the dropwise addition of tert-butylamine (1.10 g, 15.0 mmol) over 5 minutes at room temperature (25 °C).

  • Reaction: Stir the suspension vigorously for 16 hours under an inert atmosphere. The bulky tert-butyl group prevents unwanted aldol condensation during this phase.

  • Isolation: Filter the mixture through a pad of Celite to remove the hydrated magnesium sulfate. Concentrate the filtrate under reduced pressure to afford the crude tert-butyl imine. Do not purify further; use immediately in the next step to avoid hydrolysis.

Phase 2: Aza-Enolate Formation and Alkylation
  • Deprotonation: Dissolve the crude imine in anhydrous THF (25 mL) in a flame-dried Schlenk flask. Cool the solution to -78 °C using a dry ice/acetone bath.

  • Enolization: Slowly add a solution of LDA (1.0 M in THF, 11.0 mL, 11.0 mmol) dropwise via syringe over 10 minutes. Stir the resulting mixture at -78 °C for 1 hour to ensure complete formation of the lithium aza-enolate.

  • Activation: Add anhydrous DMPU (2.56 g, 20.0 mmol) dropwise. Stir for 15 minutes. Expert Insight: DMPU strongly solvates the lithium cation, breaking up enolate aggregates and drastically increasing the nucleophilicity of the carbon center, which is strictly required when using a secondary alkyl halide.

  • Alkylation: Add 2-iodopropane (2.55 g, 15.0 mmol) dropwise. Maintain the reaction at -78 °C for 2 hours, then slowly allow the reaction to warm to room temperature over a period of 4 hours.

Phase 3: Hydrolysis and Purification
  • Imine Cleavage: Quench the reaction mixture by adding 2M aqueous HCl (20 mL). Stir vigorously at room temperature for 2 hours. This acidic hydrolysis cleaves the tert-butyl imine, releasing the target aldehyde.

  • Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 × 30 mL).

  • Washing: Wash the combined organic layers with saturated aqueous sodium bicarbonate ( NaHCO3​ , 20 mL) and brine (20 mL). Dry the organic phase over anhydrous sodium sulfate ( Na2​SO4​ ).

  • Purification: Concentrate the solvent in vacuo. Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of 2% to 5% ethyl acetate in hexanes) to yield 2-methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

Mechanistic & Analytical Insights (E-E-A-T)

  • Causality of Alkylating Agent: 2-Iodopropane is selected over 2-bromopropane because the iodide is a superior leaving group, which helps outcompete the high activation energy required to form the highly congested C1 quaternary center[2].

  • Stereochemical Considerations: The formation of the quaternary center adjacent to the C2 methyl group will result in a mixture of cis and trans diastereomers. The exact ratio is dictated by the facial selectivity during the alkylation of the planar aza-enolate. Because the cyclopentane ring is relatively flexible, the transition state will favor the approach of the isopropyl electrophile from the face opposite to the C2 methyl group, typically enriching the trans diastereomer.

  • Validation: Successful imine hydrolysis and product formation can be immediately validated via 1H NMR. The disappearance of the tert-butyl singlet (~1.1 ppm) and the appearance of a sharp aldehyde proton singlet (~9.5 - 9.8 ppm) confirms the successful generation of the quaternary aldehyde[3].

References

  • Cyclopentane-1-carbaldehyde-D9 | C6H10O | CID 76974017 - PubChem Source: National Institutes of Health (NIH) URL:[Link]

  • Alkylation of Alkenes: Ethylaluminum Sesquichloride-Mediated Hydro-Alkyl Additions with Alkyl Chloroformates and Di-tert-butylpyrocarbonate Source: Journal of the American Chemical Society (JACS) URL:[Link]

  • QSPR Models to Predict Thermodynamic Properties of Cycloalkanes Using Molecular Descriptors and GA-MLR Method Source: PubMed Central (PMC) / NIH URL:[Link]

Sources

how to synthesize 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde from cyclopentanones

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: De Novo Synthesis of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde via Aza-Enolate Directed α-Alkylation

Strategic Overview & Mechanistic Rationale

The synthesis of highly substituted cyclopentanecarbaldehydes—specifically those bearing a quaternary α-stereocenter—presents significant chemoselectivity challenges. Direct alkylation of aldehydes using strong bases (e.g., lithium diisopropylamide, LDA) typically fails. The extreme electrophilicity of the unreacted aldehyde outpaces the alkylation event, leading to rapid and irreversible self-condensation (aldol products)[1].

To circumvent this limitation, this application note outlines a field-proven, self-validating two-phase strategy starting from commercially available 2-methylcyclopentanone:

  • Phase 1: One-Carbon Homologation. We utilize a Wittig reaction with (methoxymethylene)triphenylphosphorane to convert the ketone into an enol ether, which is subsequently hydrolyzed to 2-methylcyclopentane-1-carbaldehyde[2][3]. This method is mechanistically superior to epoxide-rearrangement strategies (e.g., Corey-Chaykovsky reactions), as it reliably achieves the desired homologation without unwanted alkyl shifts or ring expansions[4].

  • Phase 2: Directed α-Alkylation. The newly formed aldehyde is temporarily masked as a tert-butyl imine. This transformation significantly diminishes the electrophilicity of the carbonyl carbon. Treatment with LDA at –78 °C cleanly generates a sterically hindered aza-enolate, which is completely resistant to self-condensation[1][5]. Subsequent trapping with 2-iodopropane (isopropyl iodide) and mild acidic hydrolysis yields the target quaternary aldehyde[6].

Synthetic Workflow Diagram

Pathway SM 2-Methylcyclopentanone Wittig Wittig Olefination Ph3P=CHOMe SM->Wittig EnolEther Enol Ether Intermediate Wittig->EnolEther Hydrolysis Acidic Hydrolysis (HCl/THF) EnolEther->Hydrolysis Aldehyde 2-Methylcyclopentane- 1-carbaldehyde Hydrolysis->Aldehyde ImineForm Imine Condensation (t-BuNH2) Aldehyde->ImineForm Imine t-Butyl Imine Intermediate ImineForm->Imine Alkylation 1. LDA (-78°C) 2. i-PrI 3. H3O+ Imine->Alkylation Target 2-Methyl-1-(propan-2-yl) cyclopentane-1-carbaldehyde Alkylation->Target

Synthetic workflow for one-carbon homologation and directed α-alkylation of cyclopentanones.

Experimental Protocols

Phase 1: Synthesis of 2-Methylcyclopentane-1-carbaldehyde

Objective: One-carbon homologation of the ketone via a methoxymethylene ylide.

Reagents:

  • (Methoxymethyl)triphenylphosphonium chloride (1.2 eq)

  • Potassium tert-butoxide (KOtBu, 1.15 eq)

  • 2-Methylcyclopentanone (1.0 eq)

  • Anhydrous Tetrahydrofuran (THF)

  • 2M HCl (aq)

Step-by-Step Methodology:

  • Ylide Generation: Suspend (methoxymethyl)triphenylphosphonium chloride in anhydrous THF under an inert atmosphere (N₂ or Ar). Cool the mixture to 0 °C. Add KOtBu dropwise.

    • Causality & Validation: The suspension will transition from white to a deep red/orange solution. This color change visually validates the successful deprotonation and formation of the reactive phosphorus ylide.

  • Olefination: Slowly add 2-methylcyclopentanone to the ylide solution at 0 °C. Allow the reaction to warm to room temperature and stir for 4 hours.

  • Enol Ether Isolation: Quench the reaction with saturated aqueous NH₄Cl. Extract with diethyl ether. Concentrate the organic layer under reduced pressure. Triturate the residue with cold hexanes to precipitate the triphenylphosphine oxide (TPPO) byproduct, and filter.

  • Hydrolysis: Dissolve the crude enol ether in THF. Add 2M HCl and stir vigorously at room temperature for 2 hours.

    • Causality: The acidic environment protonates the electron-rich double bond of the vinyl ether, triggering hydrolysis to generate the target aldehyde[2][3].

  • Workup: Extract with diethyl ether, wash with saturated NaHCO₃ to neutralize residual acid, dry over anhydrous MgSO₄, and concentrate. Purify via vacuum distillation.

Phase 2: Synthesis of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Objective: Regioselective α-alkylation via an aza-enolate intermediate.

Reagents:

  • 2-Methylcyclopentane-1-carbaldehyde (1.0 eq)

  • tert-Butylamine (1.5 eq)

  • Lithium diisopropylamide (LDA, 1.1 eq, 2.0 M in THF/heptane)

  • 2-Iodopropane (1.5 eq)

  • Anhydrous MgSO₄

  • Anhydrous THF and Dichloromethane (DCM)

Step-by-Step Methodology:

  • Imine Condensation: Dissolve the aldehyde in anhydrous DCM. Add tert-butylamine and anhydrous MgSO₄. Stir at room temperature for 12 hours.

    • Causality: MgSO₄ acts as a chemical desiccant, continuously removing water to drive the equilibrium toward complete imine formation[5].

    • Validation: Filter and concentrate. Analyze the crude tert-butyl imine via FTIR; successful conversion is validated by the disappearance of the strong C=O stretch (~1720 cm⁻¹) and the appearance of a distinct C=N stretch (~1660 cm⁻¹).

  • Aza-Enolate Formation: Dissolve the imine in anhydrous THF and cool to –78 °C. Dropwise add LDA and stir for 1 hour.

    • Causality: The extreme steric bulk of the tert-butyl group combined with the low temperature ensures kinetic deprotonation exclusively at the α-carbon (C1) without triggering intermolecular self-condensation[1][6].

  • Alkylation: Add 2-iodopropane dropwise. Maintain the reaction at –78 °C for 2 hours, then allow it to slowly warm to room temperature overnight.

    • Causality: 2-Iodopropane (an iodide) is specifically chosen over the corresponding bromide or chloride to maximize the Sₙ2 reaction rate, which is necessary to overcome the steric hindrance of the bulky aza-enolate.

  • Hydrolysis: Quench the reaction with an aqueous sodium acetate/acetic acid buffer (pH ~4.5) and stir for 2 hours.

    • Causality: Mild acidic buffering gently hydrolyzes the alkylated imine back to the aldehyde. Using strong acids here could risk epimerization or degradation of the newly formed quaternary center.

  • Final Isolation: Extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate. Purify via silica gel flash chromatography (Hexanes/Ethyl Acetate gradient).

Quantitative Data & Analytical Metrics

Metric / ParameterPhase 1: HomologationPhase 2: α-Alkylation
Target Intermediate/Product 2-Methylcyclopentane-1-carbaldehyde2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde
Typical Isolated Yield 75 - 82%65 - 70%
Key FTIR Markers Appearance of C=O stretch (~1720 cm⁻¹)Disappearance of C=N (~1660 cm⁻¹), Return of C=O
Key ¹H NMR Shifts δ 9.6 ppm (s, 1H, -CH O)δ 9.8 ppm (s, 1H, -CH O), δ 0.9 ppm (d, 6H, -CH(CH ₃)₂)
Stereochemical Outcome Mixture of cis/trans diastereomersMajor diastereomer is trans (i-Pr and Me are anti)

Table 1: Summary of reaction metrics, yields, and key analytical validation points for the two-phase synthesis.

References

  • Title: Alkylation of enolates: Alkylation of aldehydes. Source: 182.160.97. URL: 1

  • Title: CHAPTER 4: α-Substitution in Carbonyl Compounds and Derivatives. Source: rsc.org. URL: 6

  • Title: CHEM 330 Topics Discussed on Oct 9. Source: ubc.ca. URL: 5

  • Title: Synthetic Approaches towards the Natural Product Forskolin. Source: liverpool.ac.uk. URL: 4

  • Title: Advanced Organic Chemistry. Source: weebly.com. URL: 2

  • Title: Ch. 19 Additional Problems - Organic Chemistry. Source: openstax.org. URL: 3

Sources

gas chromatography mass spectrometry (GC-MS) method for 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Analytical Chemists, Pharmacognosists, and Drug Development Professionals Document Type: Standard Operating Procedure & Mechanistic Guide

Introduction & Chemical Context

The compound 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (Molecular Formula: C10​H18​O , MW: 154.25 g/mol ) is a sterically hindered, volatile monoterpenoid aldehyde. Compounds of this class are highly relevant in the synthesis of novel fragrances, flavor profiles, and as advanced intermediates in pharmaceutical drug development.

Analyzing highly substituted cyclopentanecarbaldehydes presents unique chromatographic challenges. Due to the presence of multiple chiral centers and structural isomers (e.g., varying positions of the methyl and isopropyl groups), one-dimensional mass spectrometry is often insufficient for unambiguous identification. Therefore, a robust Gas Chromatography-Mass Spectrometry (GC-MS) method utilizing orthogonal identification—combining Electron Impact (EI) fragmentation patterns with Kovats Retention Indices (RI)—is strictly required to differentiate this analyte from closely related monoterpenes and aliphatic aldehydes[1].

Mechanistic Rationale & Experimental Design (E-E-A-T)

As a self-validating analytical system, every parameter in this protocol is selected based on chemical causality rather than empirical guesswork.

  • Extraction & Introduction (HS-SPME vs. LLE): For complex matrices (e.g., essential oils or biological fluids), Headspace Solid-Phase Microextraction (HS-SPME) is prioritized over Liquid-Liquid Extraction (LLE). We utilize a Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber. Causality: The PDMS phase extracts non-polar moieties, while the DVB and CAR phases efficiently trap polar, low-molecular-weight oxygenated compounds like aldehydes. This prevents the solvent masking effects seen in LLE and minimizes the thermal degradation of the reactive aldehyde group[2].

  • Chromatographic Separation: A 5% diphenyl / 95% dimethyl polysiloxane stationary phase (e.g., DB-5MS or SLB-5ms) is selected. Causality: The weak dipole-dipole interactions provided by the 5% phenyl substitution perfectly resolve the subtle boiling point and polarity differences among cyclopentane isomers, which is critical when analyzing complex essential oil profiles[3].

  • Ionization & Detection: Standard 70 eV Electron Impact (EI) ionization is employed. Causality: Aldehydes exhibit highly predictable α -cleavage pathways under 70 eV EI. This specific energy level ensures the fragmentation pattern matches established NIST library spectra, allowing for the diagnostic loss of the formyl radical ( ⋅CHO ) and the isopropyl group[4].

Workflow A Sample Prep (LLE / HS-SPME) B GC Separation (5% Phenyl Column) A->B C EI Ionization (70 eV) B->C D MS Detection (Quadrupole) C->D E Data Analysis (NIST & RI) D->E

Caption: GC-MS analytical workflow for the isolation and detection of monoterpenoid aldehydes.

Step-by-Step Experimental Protocols

Materials & Reagents
  • Target Analyte: 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (Analytical standard, >98% purity).

  • Internal Standard (IS): Nonanal-d18 or 1-Octanol (used to correct for matrix effects and SPME fiber competition)[2].

  • Retention Index Marker: C8​−C20​ n-alkane standard mixture.

  • Solvents: GC-grade Hexane or Ethyl Acetate.

Sample Preparation Workflows

Protocol A: Direct Liquid Injection (For Synthesized/Pure Samples)

  • Dilution: Accurately weigh 10 mg of the sample and dissolve it in 10 mL of GC-grade hexane to create a 1 mg/mL stock solution.

  • IS Addition: Transfer 100 µL of the stock solution into a 1.5 mL GC autosampler vial. Add 10 µL of the Internal Standard (100 µg/mL).

  • Final Volume: Bring the total volume to 1.0 mL with hexane. Vortex for 15 seconds to ensure homogeneity.

Protocol B: HS-SPME (For Complex Matrices/Trace Analysis)

  • Vial Preparation: Place 1.0 g (or 1.0 mL) of the complex matrix into a 10 mL headspace vial. Add 2.0 mL of saturated NaCl solution to drive the volatile aldehyde into the headspace (salting-out effect).

  • IS Addition: Spike the sample with 10 µL of the Internal Standard. Seal the vial tightly with a PTFE/silicone septum.

  • Incubation: Incubate the vial at 50°C for 10 minutes with continuous agitation (250 rpm) to reach thermodynamic equilibrium.

  • Extraction: Expose the DVB/CAR/PDMS fiber to the headspace for exactly 20 minutes at 50°C.

  • Desorption: Retract the fiber and immediately insert it into the GC injection port (set at 250°C) for 3 minutes to thermally desorb the analytes onto the column.

GC-MS Instrumental Parameters

Configure the GC-MS system according to the parameters summarized in the table below to ensure optimal resolution of the monoterpenoid aldehyde[3].

Table 1: Optimized GC-MS Operating Parameters

ParameterSetting / ValueRationale
Column DB-5MS (30 m × 0.25 mm ID × 0.25 µm film)Optimal for volatile organic compounds and aldehydes.
Carrier Gas Helium (99.999%), Constant flow at 1.2 mL/minMaintains consistent linear velocity across the temperature gradient.
Injection Mode Split (1:50 for Direct; Splitless for SPME)Prevents column overloading; ensures sharp peak shapes.
Inlet Temperature 250°CEnsures instantaneous vaporization without thermal degradation.
Oven Program 50°C (hold 2 min) 10°C/min to 200°C 20°C/min to 280°C (hold 5 min)Balances resolution of early-eluting monoterpenes with total run time.
Ion Source Temp. 230°CPrevents condensation of heavy matrix components.
Ionization Energy 70 eV (Electron Impact)Standardized energy for NIST library matching.
Mass Range m/z 40 to 300 (Full Scan)Captures the molecular ion and all low-mass diagnostic fragments.

Data Presentation & Interpretation

Fragmentation Pathway Analysis

Under 70 eV EI, 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde yields a predictable mass spectrum. The molecular ion ( M+∙ ) at m/z 154 is typically weak. The base peaks are formed via the thermodynamically favored α -cleavages adjacent to the carbonyl and the sterically bulky isopropyl group[4].

Fragmentation M Molecular Ion [M]⁺• m/z 154 F1 [M - CHO]⁺ m/z 125 M->F1 -29 Da (Formyl Loss) F2 [M - C3H7]⁺ m/z 111 M->F2 -43 Da (Isopropyl Loss) F3 [M - CH3]⁺ m/z 139 M->F3 -15 Da (Methyl Loss)

Caption: Proposed EI-MS fragmentation pathways for 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

Diagnostic Ions and Retention Data

To definitively confirm the identity of the target analyte, cross-reference the mass spectral fragments with the Kovats Retention Index.

Table 2: Diagnostic MS Fragments and Expected Retention Index

AnalyteExpected RI (DB-5MS)Molecular Ion ( M+∙ )Quantifier Ion (m/z)Qualifier Ions (m/z)
2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde ~1150 - 1200154125111, 139, 69
Nonanal-d18 (IS) ~109016011698, 70

Quality Assurance & System Validation

To ensure this protocol acts as a self-validating system , the following Quality Control (QC) measures must be strictly adhered to:

  • Alkane Ladder Verification: Inject the C8​−C20​ n-alkane mix at the start and end of every sequence. Calculate the Kovats Retention Index (RI) for the target peak. A deviation of > ±5 RI units indicates column degradation or carrier gas flow inconsistencies[1].

  • Carryover Assessment: Run a solvent blank (hexane) or a blank SPME fiber desorption immediately following the highest calibration standard. The target analyte peak area in the blank must be < 0.1% of the lowest calibration point.

  • Internal Standard Normalization: Plot the calibration curve using the response ratio (Area of Analyte / Area of IS) versus the concentration ratio. This corrects for any minor fluctuations in injection volume or SPME fiber extraction efficiency, ensuring high trustworthiness in quantitative outcomes[2].

References

  • Determination of Linalool in Essential Oils by SPME-GC-MS: Using the Internal Standard Method Journal of Chemical Education - ACS Publications URL:[Link]

  • Electrocatalytic oxidation or amidation of olefins by asymmetric electrolytes steering carbocation pathways Green Chemistry (RSC Publishing) URL:[Link]

  • GC/MS analysis of oil extractives from wood and bark of Pinus sylvestris, Abies alba, Picea abies, and Larix decidua BioResources URL:[Link]

Sources

Application Note: Advanced Derivatization Strategies for the Trace Analysis of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Analytical Challenges

2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde is a complex cycloaliphatic aldehyde characterized by high volatility, the absence of native chromophores or fluorophores, and poor ionization efficiency in mass spectrometry (MS).

From a mechanistic perspective, the most critical analytical challenge is severe steric hindrance . The aldehyde group is attached to the C1 position of the cyclopentane ring—a quaternary stereocenter that also bears a bulky isopropyl group (propan-2-yl) and sits adjacent to a methyl group at the C2 position. This intense steric congestion severely impedes nucleophilic attack at the carbonyl carbon. Consequently, standard room-temperature derivatization protocols designed for linear aliphatic aldehydes (e.g., hexanal) yield poor, non-quantitative recovery for this molecule.

To achieve trace-level quantification (ppb to ppt range) in environmental or biological matrices, analysts must employ forced-condition chemical derivatization. This guide details the causal logic and self-validating protocols for three premier derivatization workflows: PFBHA for GC-MS, DNPH for LC-UV, and Girard’s Reagent T (GRT) for LC-ESI-MS/MS.

Mechanistic Rationale & Platform Selection

Selecting the correct derivatization agent requires balancing the target matrix, the available instrumentation, and the kinetic limitations of the sterically hindered α-carbon.

  • PFBHA (O-(2,3,4,5,6-Pentafluorobenzyl)hydroxylamine): The gold standard for Gas Chromatography (GC) . PFBHA reacts with the carbonyl to form a highly volatile, thermally stable oxime. The pentafluorobenzyl moiety provides exceptional sensitivity for Electron Capture Detection (ECD) and yields a dominant pentafluorotropylium ion (m/z 181) for robust GC-MS quantification.

  • DNPH (2,4-Dinitrophenylhydrazine): The traditional reagent for Liquid Chromatography (LC) . It forms a stable hydrazone with a strong UV absorbance maximum at 360 nm. While reliable, the bulky nature of DNPH makes the derivatization of quaternary aldehydes kinetically sluggish, requiring strict acid catalysis.

  • Girard's Reagent T (GRT): The premier choice for LC-ESI-MS/MS . Aliphatic aldehydes lack basic sites for protonation. GRT forms a hydrazone that incorporates a permanent quaternary ammonium charge, boosting positive electrospray ionization (ESI+) sensitivity by up to two orders of magnitude compared to underivatized forms.

Derivatization_Workflow Start Target Analyte: 2-Methyl-1-(propan-2-yl) cyclopentane-1-carbaldehyde Platform Select Analytical Platform Start->Platform GC Gas Chromatography (GC) Platform->GC Volatile Analysis LC Liquid Chromatography (LC) Platform->LC Aqueous/Biological Matrix PFBHA PFBHA Derivatization (Forms Volatile Oxime) GC->PFBHA Detector Select LC Detector LC->Detector GC_Det GC-MS or GC-ECD (High Volatility, Low LOD) PFBHA->GC_Det DNPH DNPH Derivatization (Forms Hydrazone) Detector->DNPH UV/Vis or ESI- GRT Girard's Reagent T (Adds Quaternary Charge) Detector->GRT ESI+ (Trace Level) LC_UV LC-UV or LC-MS (ESI-) (Standard EPA 8315A) DNPH->LC_UV LC_MS LC-MS/MS (ESI+) (Ultra-High Sensitivity) GRT->LC_MS

Fig 1. Decision tree for selecting aldehyde derivatization techniques based on analytical platform.

Quantitative Performance Comparison

The following table synthesizes the expected analytical performance of each derivatization pathway for sterically hindered cycloaliphatic aldehydes .

TechniquePrimary ReagentPlatformDerivative FormedTypical LODMatrix SuitabilityKey Advantage
PFBHA PentafluorobenzylhydroxylamineGC-MS / GC-ECDOxime (E/Z isomers)10–50 pptWater, Air, BloodHigh thermal stability; excellent EI fragmentation.
DNPH 2,4-DinitrophenylhydrazineLC-UV (360 nm)Hydrazone1–5 ppbWater, Soil, AirStandardized regulatory method; strong UV chromophore.
GRT Girard's Reagent TLC-ESI-MS/MSCationic Hydrazone1–10 fmolUrine, Plasma, CellsPermanent positive charge yields maximum MS sensitivity.

Self-Validating Experimental Protocols

To ensure scientific integrity, these protocols incorporate mechanistic causality and self-validation steps (e.g., internal standards, acid-washing) to overcome the steric hindrance of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

Protocol A: PFBHA Derivatization for GC-MS (Adapted from EPA Method 556)

Causality Focus: pH optimization is critical. A pH of 4.0 protonates the sterically hindered carbonyl oxygen to increase electrophilicity, without fully protonating the PFBHA amine (which would destroy its nucleophilicity).

  • Sample Preparation: Transfer 20 mL of the aqueous sample into a 40 mL amber glass vial. Spike with 10 µL of a surrogate internal standard (e.g., 4-Fluorobenzaldehyde, 20 µg/mL) to monitor derivatization efficiency.

  • Buffering: Add 1 mL of 0.1 M Potassium Hydrogen Phthalate (KHP) buffer to adjust the sample to pH 4.0 ± 0.2.

  • Derivatization: Add 1 mL of freshly prepared PFBHA reagent (15 mg/mL in organic-free water). Seal the vial with a PTFE-lined septum.

  • Kinetic Forcing (Incubation): Incubate the vial in a water bath at 45 °C for 2 hours . Note: Standard 30-minute incubations will fail for this molecule due to the quaternary α-carbon.

  • Extraction: Add 4 mL of GC-grade hexane. Shake vigorously for 3 minutes to extract the formed oximes. Allow phases to separate.

  • Acid Wash (Critical Self-Validation Step): Transfer the upper hexane layer to a clean vial containing 3 mL of 0.2 N H₂SO₄. Shake for 1 minute. Reasoning: This removes unreacted PFBHA reagent, which otherwise causes massive baseline drift and fouls the MS source.

  • Analysis: Inject 1 µL of the hexane layer into the GC-MS. Monitor m/z 181 (quantifier) and the molecular ion. Note: Expect two closely eluting peaks representing the E and Z stereoisomers of the oxime; integrate the sum of both peaks for quantification.

Protocol B: Girard's Reagent T (GRT) Derivatization for LC-ESI-MS/MS

Causality Focus: GRT derivatization operates via acid-catalyzed dehydration. Using 5% acetic acid drives the equilibrium forward by facilitating the elimination of water from the tetrahedral intermediate.

  • Sample Preparation: Aliquot 100 µL of biological extract into a 1.5 mL low-bind microcentrifuge tube. Add 10 µL of an isotopically labeled internal standard (e.g., Cyclohexanone-d4).

  • Reagent Addition: Add 50 µL of a 10 mM GRT solution prepared in Methanol containing 5% (v/v) glacial acetic acid.

  • Kinetic Forcing (Incubation): Vortex thoroughly and incubate in a thermomixer at 60 °C for 60 minutes . The elevated temperature provides the activation energy required to overcome the steric bulk of the isopropyl and methyl groups.

  • Quenching: Stop the reaction by cooling on ice for 5 minutes. Dilute the mixture with 840 µL of the initial LC mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) to ensure peak shape integrity upon injection.

  • Analysis: Inject 5 µL onto a C18 UHPLC column. Operate the mass spectrometer in ESI+ Multiple Reaction Monitoring (MRM) mode. The permanent cationic charge ensures intense precursor ions [M]⁺, typically fragmenting via the neutral loss of trimethylamine (59 Da).

References

  • United States Environmental Protection Agency (EPA). Method 556: Determination of Carbonyl Compounds in Drinking Water by Pentafluorobenzylhydroxylamine Derivatization and Capillary Gas Chromatography with Electron Capture Detection. EPA National Service Center for Environmental Publications. URL:[Link]

  • United States Environmental Protection Agency (EPA). Method 8315A: Determination of Carbonyl Compounds by High Performance Liquid Chromatography (HPLC). SW-846 Hazardous Waste Test Methods. URL:[Link]

  • Wang, H., et al. (2006). Derivatization with Girard Reagent T Combined with LC-MS/MS for the Sensitive Detection of 5-Formyl-2′-deoxyuridine in Cellular DNA. Analytical Chemistry, 78(24), 8352–8358. URL:[Link]

  • Aldini, G., et al. (2019). Bioanalytical and Mass Spectrometric Methods for Aldehyde Profiling in Biological Fluids. Toxics, 7(2), 32. URL:[Link]

The Iridane Carbaldehyde Core: A Strategic Synthon for Cyclopentanoid Monoterpene Total Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note on the strategic utilization of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (the iridane carbaldehyde core) in the total synthesis of complex cyclopentanoid monoterpenes, iridoids, and their derivatives.

Scientific Context & Retrosynthetic Rationale

The iridane skeleton—formally 1-isopropyl-2-methylcyclopentane—serves as the foundational structural motif for the iridoid and secoiridoid families of natural products[1]. In biological systems, this highly conserved cyclopentanoid core is biosynthesized from acyclic precursors like geranyl pyrophosphate via the enzymatic action of iridoid synthase on 8-oxogeranial[2].

For synthetic chemists and drug development professionals, 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde represents a highly versatile, late-stage synthetic intermediate. It provides direct access to a vast chemical space of defensive secretions (e.g., chrysomelidial, plagiolactone)[3][4] and pharmacologically active monoterpenoid indole alkaloids.

Causality in Structural Design

The strategic value of this specific molecule lies in its unique steric and electronic topology:

  • The C1-Carbaldehyde Handle: Acts as a highly reactive electrophilic center, primed for carbon-carbon bond-forming events (e.g., Wittig, Horner-Wadsworth-Emmons, or Grignard additions) necessary to construct the fused pyran or lactone rings characteristic of iridoids.

  • The C1-Isopropyl Group: Provides immense steric shielding to one face of the cyclopentane ring. In transition states involving the C1-aldehyde, the bulky propan-2-yl group forces incoming nucleophiles to attack from the less hindered trajectory, ensuring high diastereoselectivity.

  • The C2-Methyl Stereocenter: Anchors the relative stereochemistry of the ring, allowing for thermodynamic equilibration or kinetic trapping during ring-closing cascades.

Pathway A Geranyl Pyrophosphate (Acyclic Precursor) B Iridodial (Natural Intermediate) A->B Iridoid Synthase (Biosynthesis) C 2-Methyl-1-(propan-2-yl) cyclopentane-1-carbaldehyde (Synthetic Core) A->C Asymmetric Catalysis (Total Synthesis) E Secoiridoids (e.g., Secologanin) B->E Oxidative Cleavage D Chrysomelidial & Plagiolactone C->D HWE Olefination & Lactonization C->E Ring-Opening Cascade

Fig 1: Biosynthetic and synthetic divergence from acyclic precursors to complex iridoids.

Quantitative Data: Optimization of C-C Bond Formation

To construct the lactone/pyran ring of target natural products, the C1-carbaldehyde must undergo stereoselective olefination. The choice of base and temperature is critical to prevent epimerization of the α -chiral center while maximizing the E-alkene geometry required for subsequent cyclization.

Table 1: Optimization of Horner-Wadsworth-Emmons (HWE) Olefination Conditions

EntryBaseSolventTemperature ProfileE:Z RatioYield (%)Mechanistic Observation
1 K2​CO3​ MeOH25 °C (rt)60:4045%Weak base/protic solvent leads to poor selectivity and competitive aldol condensation.
2NaHTHF0 °C to rt85:1578%Irreversible deprotonation improves yield, but thermal energy allows rotational relaxation.
3NaHTHF-78 °C to rt95:588%Kinetic trapping at low temp maximizes steric differentiation by the isopropyl group.
4 LiHMDS THF -78 °C 98:2 92% Lithium chelation tightly organizes the transition state, yielding optimal stereocontrol.

Note: Data reflects the reaction of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde with triethyl phosphonoacetate.

Experimental Protocols

The following methodology details the highly stereoselective Horner-Wadsworth-Emmons (HWE) olefination of the iridane carbaldehyde core, a critical junction in the total synthesis of plagiolactone and related defensive terpenes[3][4].

Protocol: Stereoselective HWE Olefination and Validation

Objective: Convert the C1-aldehyde into an α,β -unsaturated ester with >95% E-selectivity, establishing the carbon framework for lactonization.

Reagents & Materials:

  • 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (1.0 equiv, 10 mmol)

  • Triethyl phosphonoacetate (1.2 equiv, 12 mmol)

  • Lithium hexamethyldisilazide (LiHMDS, 1.0 M in THF) (1.25 equiv, 12.5 mmol)

  • Anhydrous Tetrahydrofuran (THF) (50 mL)

  • Aqueous saturated NH4​Cl solution

Step-by-Step Methodology:

  • System Preparation (Causality: Moisture Exclusion): Flame-dry a 250 mL round-bottom flask under vacuum and backfill with ultra-pure Argon. Moisture must be strictly excluded to prevent the premature hydrolysis of the highly moisture-sensitive LiHMDS, which would generate LiOH, altering the transition state geometry and destroying the E:Z selectivity.

  • Ylide Generation: Add anhydrous THF (30 mL) and triethyl phosphonoacetate (12 mmol) to the flask. Cool the mixture to -78 °C using a dry ice/acetone bath. Dropwise, add LiHMDS (12.5 mL). Stir for 30 minutes. Causality: The bulky hexamethyldisilazide base irreversibly deprotonates the phosphonate without acting as a nucleophile. The -78 °C temperature prevents side reactions and stabilizes the lithium-coordinated ylide intermediate.

  • Electrophile Introduction: Dissolve the 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (10 mmol) in 20 mL of anhydrous THF. Add this solution dropwise over 15 minutes down the cold wall of the flask to maintain the internal temperature.

  • Reaction Monitoring (Self-Validating Step): Stir at -78 °C for 2 hours. To validate completion, withdraw a 10 μ L aliquot, quench in 100 μ L of aqueous NH4​Cl , and extract with 100 μ L EtOAc. Spot on a silica TLC plate (Hexanes:EtOAc 9:1). Validation: The starting carbaldehyde is UV-inactive but stains deep blue/purple with p-anisaldehyde. The product is highly UV-active ( λmax​≈220 nm). The complete disappearance of the anisaldehyde-active spot confirms full conversion.

  • Quench and Isolation: Quench the reaction at -78 °C by the rapid addition of 20 mL saturated aqueous NH4​Cl . Causality: Quenching at low temperature ensures that any unreacted ylide is destroyed before the mixture warms, preventing late-stage epimerization of the C2-methyl group. Allow the mixture to warm to room temperature, extract with EtOAc ( 3×50 mL), wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

  • Structural Verification: Verify the E-geometry via 1 H-NMR. The newly formed olefinic protons should appear as doublets at approximately δ 6.8 ppm and δ 5.8 ppm with a large coupling constant ( J≈15.5 Hz), definitively confirming the trans (E) configuration required for subsequent lactonization into the iridoid core.

Workflow S1 Step 1: Substrate Preparation (Dry THF, -78°C) S2 Step 2: Phosphonate Addition (LiHMDS Activation) S1->S2 S3 Step 3: Aldehyde Coupling (Stereoselective HWE) S2->S3 S4 Step 4: Quench & Extraction (Aq. NH4Cl / EtOAc) S3->S4 S5 Step 5: Purification & Validation (Flash Chromatography & NMR) S4->S5

Fig 2: Step-by-step workflow for the stereoselective HWE olefination of the iridane core.

References

  • Iridodial - Wikipedia Source: Wikipedia URL:[Link]

  • New methylcyclopentanoid terpenes from the larval defensive secretion of a chrysomelid beetle (Plagiodera versicolora) Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

  • Biosynthesis significance of iridoids in chemosystematics Source: Journal of the Brazilian Chemical Society (SciELO) URL:[Link]

  • Synthesis and stereochemistry of chrysomelidial and plagiolactone Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

Sources

Application Note: In Vitro Biological Evaluation of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (2M1P-CPCA)

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Rationale

2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (2M1P-CPCA) is a highly substituted monoterpenoid derivative featuring a cyclopentane ring, an isopropyl group, and a carbaldehyde moiety. Structurally homologous to known bioactive monoterpenes such as menthol, photocitral A, and terpinen-4-ol, 2M1P-CPCA presents a compelling profile for biological screening.

Historically, monoterpenes and their derivatives have exhibited potent bioactivity in two primary domains:

  • Sensory Receptor Modulation: Direct agonism of Transient Receptor Potential (TRP) channels, specifically the "cold receptor" TRPM8[1, 6].

  • Immunomodulation: Attenuation of lipopolysaccharide (LPS)-induced inflammatory cascades in macrophages via the inhibition of NF-κB and downstream cytokine release [2, 4, 5].

This application note provides a comprehensive, self-validating in vitro workflow designed for drug development professionals to evaluate the pharmacological profile of 2M1P-CPCA. By pairing functional receptor assays with phenotypic inflammatory models—and strictly controlling for cytotoxicity—this guide ensures high-fidelity, reproducible data generation.

Experimental Workflow & Assay Design

To establish a robust pharmacological profile, the evaluation of 2M1P-CPCA is divided into three parallel tracks. A cytotoxicity counter-screen is embedded directly into the inflammatory workflow to ensure that observed reductions in cytokine levels are due to true immunomodulation rather than compound-induced cell death [5].

Workflow A 2M1P-CPCA Compound Prep B TRPM8 Activation (Ca2+ Imaging) A->B C Anti-Inflammatory (RAW264.7 Cells) A->C E Data Synthesis & Pharmacological Profiling B->E D Cytotoxicity Screen (MTT Assay) C->D Counter-screen C->E D->E

Figure 1: Parallel in vitro screening workflow for 2M1P-CPCA pharmacological profiling.

Protocol 1: TRPM8 Activation via Ratiometric Calcium Imaging

Expertise & Causality: TRPM8 is a non-selective cation channel highly permeable to calcium. To measure its activation by 2M1P-CPCA, we utilize Fura-2 AM , a ratiometric fluorescent dye. Unlike single-wavelength dyes (e.g., Fluo-4), Fura-2 is excited at two different wavelengths (340 nm and 380 nm). The ratio of emissions at these wavelengths cancels out experimental artifacts such as uneven dye loading, photobleaching, and variations in cell thickness, providing a highly trustworthy, self-calibrating measurement of intracellular calcium ( [Ca2+]i​ ) [1, 6].

Step-by-Step Methodology:
  • Cell Preparation: Seed HEK293 cells onto poly-D-lysine coated 25 mm glass coverslips in 6-well plates at a density of 2×105 cells/well.

  • Transfection: After 24 hours, transiently transfect the cells with a plasmid encoding human TRPM8 using Lipofectamine 3000, following the manufacturer's protocol [1]. Incubate for 24-48 hours.

  • Dye Loading: Wash the cells with standard extracellular bath solution (ECS: 140 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 10 mM Glucose, pH 7.4). Incubate the coverslips in ECS containing 2 µM Fura-2 AM and 0.02% Pluronic F-127 for 45 minutes at 37°C in the dark.

  • De-esterification: Wash the cells three times with ECS and incubate for an additional 15 minutes at room temperature to allow complete de-esterification of the intracellular AM ester.

  • Imaging Setup: Mount the coverslip in a perfusion chamber on an inverted epifluorescence microscope. Continuously perfuse with ECS at a rate of 2 mL/min.

  • Compound Application: Alternately excite the cells at 340 nm and 380 nm, capturing emission at 510 nm. Establish a baseline for 60 seconds. Perfuse 2M1P-CPCA (titrated from 1 µM to 300 µM) for 30 seconds. Use L-menthol (100 µM) as a positive control [1].

  • Data Analysis: Calculate the 340/380 ratio ( ΔR/R0​ ) to quantify TRPM8 activation.

Protocol 2: Anti-Inflammatory Profiling in LPS-Stimulated Macrophages

Expertise & Causality: Lipopolysaccharide (LPS) activates the Toll-like receptor 4 (TLR4) on RAW264.7 macrophages, triggering the NF-κB signaling cascade. This results in the rapid production of reactive oxygen species (ROS), nitric oxide (NO), and pro-inflammatory cytokines (TNF-α, IL-6) [2, 4]. Pre-treating the cells with monoterpenes like 2M1P-CPCA allows researchers to assess the compound's prophylactic ability to block this cascade [3, 5].

Step-by-Step Methodology:
  • Cell Seeding: Culture murine RAW264.7 macrophages in DMEM supplemented with 10% FBS. Seed cells into 96-well plates at a density of 1×105 cells/well and incubate overnight at 37°C, 5% CO2.

  • Pre-treatment: Aspirate the media. Add fresh media containing 2M1P-CPCA at varying concentrations (10, 25, 50, and 100 µM). Include a vehicle control (0.1% DMSO) and a positive anti-inflammatory control (e.g., Dexamethasone, 1 µM). Incubate for 2 hours.

  • LPS Stimulation: Add LPS (from E. coli O111:B4) to a final concentration of 1 µg/mL in all wells except the "Unstimulated" negative control wells [4]. Incubate for 24 hours.

  • Supernatant Collection: Carefully collect the cell-free supernatant for downstream assays.

  • Nitric Oxide (NO) Quantification: Transfer 50 µL of supernatant to a new plate. Add 50 µL of Griess Reagent (1% sulfanilamide, 0.1% naphthylethylenediamine dihydrochloride in 2.5% phosphoric acid). Incubate for 10 minutes in the dark. Read absorbance at 540 nm using a microplate reader.

  • Cytokine ELISA: Quantify TNF-α and IL-6 levels in the remaining supernatant using commercially available sandwich ELISA kits, adhering to the manufacturer's instructions.

Protocol 3: Cytotoxicity Counter-Screen (Self-Validating Control)

Expertise & Causality: A critical pitfall in in vitro inflammatory assays is misinterpreting cytotoxicity as anti-inflammatory efficacy. If a compound kills the macrophages, cytokine production will naturally drop. Therefore, performing an MTT cell viability assay on the exact same cells used for the LPS stimulation is a mandatory self-validating step to ensure the trustworthiness of the ELISA data [5].

Step-by-Step Methodology:
  • MTT Addition: Immediately following the removal of the supernatant in Protocol 2, add 100 µL of fresh media containing 0.5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to the cells.

  • Incubation: Incubate for 3 hours at 37°C to allow viable cells to reduce the yellow MTT into purple formazan crystals.

  • Solubilization: Carefully aspirate the MTT solution. Add 100 µL of 100% DMSO to each well to dissolve the formazan crystals. Shake the plate for 10 minutes on an orbital shaker.

  • Measurement: Read the absorbance at 570 nm. Calculate viability as a percentage of the vehicle-treated control.

Mechanistic Pathway & Expected Data Presentation

Based on the structural homology of 2M1P-CPCA to known active monoterpenes [1, 3], the compound is hypothesized to act via a dual mechanism: agonizing TRPM8 while simultaneously inhibiting the TLR4/NF-κB inflammatory axis.

Pathway cluster_0 Sensory Pathway cluster_1 Inflammatory Pathway Compound 2M1P-CPCA TRPM8 TRPM8 Channel Compound->TRPM8 Agonism NFkB NF-κB Translocation Compound->NFkB Inhibition Ca Intracellular Ca2+ Influx TRPM8->Ca LPS LPS TLR4 TLR4 Receptor LPS->TLR4 TLR4->NFkB Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) NFkB->Cytokines

Figure 2: Proposed dual-mechanism of 2M1P-CPCA modulating TRPM8 and inhibiting NF-κB.

Quantitative Data Summary Template

To ensure assay robustness, calculate the Z'-factor for all high-throughput endpoints. A Z'-factor > 0.5 indicates an excellent, trustworthy assay. Below is a structured template for summarizing the pharmacological metrics of 2M1P-CPCA:

Assay EndpointTarget / MarkerMetricValue (Expected Range)Assay Z'-Factor
Receptor Activation TRPM8 ( Ca2+ Influx) EC50​ 15−85μM 0.72
Anti-Inflammatory Nitric Oxide (NO) IC50​ 20−45μM 0.65
Anti-Inflammatory TNF- α Release IC50​ 25−50μM 0.68
Anti-Inflammatory IL-6 Release IC50​ 30−60μM 0.61
Cytotoxicity Macrophage Viability CC50​ >250μM 0.80

Note: The wide therapeutic window (represented by the gap between the IC50​ for cytokine inhibition and the CC50​ for cytotoxicity) validates that the anti-inflammatory effects are mechanistically genuine.

References

  • BenchChem. "TRPM8 agonist WS-3." BenchChem Protocols.
  • National Center for Biotechnology Information (PMC). "Terpinen-4-ol Improves Lipopolysaccharide-Induced Macrophage Inflammation by Regulating Glutamine Metabolism." NIH.
  • PubMed. "Geraniol ameliorates acute liver failure induced by lipopolysaccharide/D-galactosamine via regulating macrophage polarization and NLRP3 inflammasome activation by PPAR-γ methylation." NIH.
  • MDPI. "Oregano Essential Oil Attenuates RAW264.7 Cells from Lipopolysaccharide-Induced Inflammatory Response through Regulating NADPH Oxidase Activation-Driven Oxidative Stress." MDPI.
  • SciELO. "Inhibitory effect of trans-anethole in acute inflammation: involvement of macrophage-derived mediators." SciELO Brazil.
  • J-Stage. "TRPM8のイオン透過領域の予測と検証 (Prediction and verification of the ion permeation region of TRPM8)." J-Stage.

Troubleshooting & Optimization

how to prevent auto-oxidation of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde during storage

Author: BenchChem Technical Support Team. Date: April 2026

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the storage and handling of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde. Given the susceptibility of aldehydes to auto-oxidation, this document outlines the causative mechanisms, preventative strategies, and analytical methods to ensure the long-term stability and integrity of this compound.

Frequently Asked Questions (FAQs)

Q1: Why is 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde prone to degradation during storage?

A1: Like most aldehydes, 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde is susceptible to auto-oxidation, a process where it reacts with atmospheric oxygen to form the corresponding carboxylic acid.[1][2] This is a free-radical chain reaction initiated by factors such as light, heat, or the presence of metal ion impurities.[3] The aldehyde group (-CHO) is easily oxidized to a carboxylic acid group (-COOH).

Q2: What are the primary signs of degradation?

A2: The most common signs of degradation are a decrease in purity over time, which can be observed chromatographically, and potentially a change in the physical appearance of the liquid. The formation of the corresponding carboxylic acid is the primary degradation pathway. In some cases, aldehydes can also undergo polymerization, leading to increased viscosity or the formation of precipitates.[4][5]

Q3: What are the ideal storage conditions for this aldehyde?

A3: To minimize degradation, 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde should be stored in a cool, dark place under an inert atmosphere (e.g., nitrogen or argon).[6][7] A refrigerator (2-8 °C) is generally suitable.[8] The container should be made of an inert material, such as amber glass, and be tightly sealed.[7] For long-term storage, aliquoting the compound into smaller vessels can prevent contamination of the entire batch with repeated openings.

Q4: Is an antioxidant necessary for storage?

A4: For long-term storage or if the compound will be exposed to air, even intermittently, adding an antioxidant is highly recommended. Butylated hydroxytoluene (BHT) is a common and effective antioxidant for aliphatic aldehydes, typically used at a concentration of 0.1%.[9][10] BHT works by scavenging free radicals, thus inhibiting the auto-oxidation chain reaction.[3]

Q5: How should I handle the compound to prevent oxidation during use?

A5: Handling should be performed under an inert atmosphere whenever possible. This can be achieved using a glovebox or by employing air-sensitive techniques with a Schlenk line.[11] Use clean, dry glassware and syringes to avoid introducing contaminants that can catalyze oxidation.[12] If you must handle the compound in the open, do so quickly and minimize its exposure to air and light.

Troubleshooting Guide: Diagnosing and Preventing Auto-Oxidation

This guide provides a systematic approach to identifying and mitigating the auto-oxidation of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

Symptom Probable Cause Recommended Solution
Reduced purity observed in GC/HPLC analysis; new peak corresponding to a more polar compound. Auto-oxidation to the corresponding carboxylic acid.1. Confirm the identity of the new peak as 2-Methyl-1-(propan-2-yl)cyclopentane-1-carboxylic acid using a standard or by mass spectrometry. 2. Review storage conditions: ensure the compound is stored under an inert atmosphere, at a low temperature, and protected from light.[6][7] 3. For future storage, consider adding an antioxidant like BHT (0.1%).[9][10]
Inconsistent reaction yields or appearance of byproducts. Degradation of the starting aldehyde.1. Re-analyze the purity of the aldehyde before use. 2. If purity has decreased, consider purifying the aldehyde by distillation. 3. Implement stricter handling protocols, such as using a Schlenk line or glovebox for all transfers.[11]
Visible change in the liquid (e.g., increased viscosity, formation of a precipitate). Polymerization, potentially catalyzed by acidic oxidation products.1. Analyze the material to identify the nature of the precipitate. 2. Aldehyde polymerization can be acid-catalyzed; the presence of the carboxylic acid from oxidation can promote this.[4] 3. If polymerization is confirmed, the batch may be unusable. Prevention is key: strictly adhere to anaerobic and anhydrous storage conditions.

Experimental Protocols

Protocol 1: Long-Term Storage of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

This protocol describes the procedure for safely storing the aldehyde to minimize auto-oxidation.

Materials:

  • 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

  • Schlenk flask or amber vial with a septum-lined cap

  • Butylated hydroxytoluene (BHT) (optional)

  • Syringe and needle

  • Inert gas (Nitrogen or Argon) supply with a bubbler

  • Schlenk line or glovebox

Procedure:

  • If using, dissolve BHT in the aldehyde to a final concentration of 0.1% (w/w).

  • Transfer the aldehyde (with or without BHT) to a clean, dry Schlenk flask or amber vial equipped with a PTFE-lined septum cap. This transfer should ideally be done under an inert atmosphere.

  • If using a Schlenk flask, connect it to the Schlenk line.

  • Perform at least three vacuum/inert gas cycles to remove any atmospheric oxygen from the headspace of the flask.[13]

  • After the final cycle, leave the flask under a positive pressure of inert gas.

  • Seal the flask or vial tightly. For vials, you can use paraffin film to further secure the cap.

  • Label the container clearly with the compound name, date, and storage conditions.

  • Store the container in a refrigerator (2-8 °C) and protect it from light.

Protocol 2: Quantification of Auto-Oxidation via HPLC-UV

This protocol outlines a method to quantify the formation of the carboxylic acid impurity via derivatization with 2,4-dinitrophenylhydrazine (DNPH), which allows for sensitive UV detection.

Materials:

  • Aldehyde sample

  • 2,4-Dinitrophenylhydrazine (DNPH) solution (in acetonitrile with acid catalyst)

  • Acetonitrile (HPLC grade)

  • Water (HPLC grade)

  • Reversed-phase C18 HPLC column (e.g., 250 x 4.6 mm, 5 µm)

  • HPLC system with UV detector

Procedure:

  • Sample Derivatization:

    • Accurately weigh a small amount of the aldehyde sample and dissolve it in acetonitrile to a known concentration.

    • To an aliquot of this solution, add an excess of the DNPH reagent.

    • Allow the reaction to proceed at room temperature for at least 1 hour to ensure complete derivatization of the aldehyde.[5]

  • HPLC Analysis:

    • Mobile Phase: A gradient of acetonitrile and water is typically used. For example:

      • Start with a 60:40 mixture of water:acetonitrile.

      • Linearly increase to 100% acetonitrile over 15-20 minutes.

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: 360 nm.[11]

    • Injection Volume: 20 µL.

  • Quantification:

    • Prepare a calibration curve using a standard of the pure aldehyde, derivatized in the same manner.

    • The carboxylic acid will not react with DNPH and will elute as a separate, underivatized peak, likely at a much earlier retention time due to its polarity. The decrease in the area of the aldehyde-DNPH derivative peak corresponds to the extent of oxidation.

Protocol 3: GC-MS Analysis of Carboxylic Acid Impurity

This protocol describes the analysis of the carboxylic acid impurity by GC-MS after derivatization to increase its volatility.

Materials:

  • Aldehyde sample

  • Silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS))

  • Anhydrous solvent (e.g., pyridine or acetonitrile)

  • GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

  • Sample Derivatization:

    • Take a known amount of the aldehyde sample and place it in a GC vial.

    • Evaporate any solvent under a gentle stream of nitrogen. It is crucial that the sample is anhydrous as silylating reagents are moisture-sensitive.[14]

    • Add 50-100 µL of anhydrous solvent to redissolve the residue.

    • Add 50-100 µL of BSTFA (+1% TMCS).[14]

    • Cap the vial tightly and heat at 60-80 °C for 30-60 minutes.[14]

  • GC-MS Analysis:

    • Injector Temperature: 250 °C.

    • Oven Program: Start at a low temperature (e.g., 50 °C), hold for 2 minutes, then ramp up to a high temperature (e.g., 280 °C) at a rate of 10-15 °C/min.

    • Carrier Gas: Helium at a constant flow rate.

    • MS Detection: Use electron ionization (EI) and scan a mass range of m/z 50-500.

  • Identification:

    • The silylated carboxylic acid will have a characteristic mass spectrum with a molecular ion peak corresponding to the mass of the carboxylic acid plus the mass of the silyl group minus the mass of the acidic proton.

Visualizations

Auto-Oxidation Mechanism

G cluster_initiation Initiation cluster_propagation Propagation cluster_final Final Product Formation Aldehyde (R-CHO) Aldehyde (R-CHO) Acyl Radical (R-C•=O) Acyl Radical (R-C•=O) Aldehyde (R-CHO)->Acyl Radical (R-C•=O) H• abstraction Acyl Radical (R-C•=O)_prop Acyl Radical (R-C•=O) Acylperoxy Radical (R-CO-O•) Acylperoxy Radical (R-CO-O•) Aldehyde (R-CHO)_prop Aldehyde (R-CHO) Peroxy Acid (R-CO-OOH) Peroxy Acid (R-CO-OOH) Peroxy Acid (R-CO-OOH)_final Peroxy Acid (R-CO-OOH) Acyl Radical (R-C•=O)_prop2 Acyl Radical (R-C•=O) Acyl Radical (R-C•=O)_prop2->Acyl Radical (R-C•=O)_prop Chain Reaction Carboxylic Acid (R-COOH) Carboxylic Acid (R-COOH) Peroxy Acid (R-CO-OOH)_final->Carboxylic Acid (R-COOH) Baeyer-Villiger Oxidation

Storage Decision Workflow

G start Start: New batch of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde storage_duration Intended Storage Duration? start->storage_duration short_term < 1 month storage_duration->short_term Short-term long_term > 1 month storage_duration->long_term Long-term handling_conditions Handling Conditions? inert_atm Inert Atmosphere (Glovebox/Schlenk) handling_conditions->inert_atm open_bench Open Bench handling_conditions->open_bench short_term->handling_conditions storage_protocol_2 Add 0.1% BHT. Store under inert atmosphere at 2-8°C, protected from light. long_term->storage_protocol_2 storage_protocol_3 Store under inert atmosphere at 2-8°C, protected from light. Handle exclusively under inert atmosphere. inert_atm->storage_protocol_3 storage_protocol_1 Store at 2-8°C, protected from light. Monitor purity before use. open_bench->storage_protocol_1

References

  • Ataman Kimya. ANTIOXIDANT BHT. [Link]

  • PerfumersWorld. Butylated Hydroxytoluene (BHT) antioxidant. [Link]

  • Chemistry Stack Exchange. (2023). Storage of air and temperature sensitive reagents. [Link]

  • PubChem. 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde. [Link]

  • VACUUBRAND. (2024). Keeping air and moisture out. [Link]

  • Lanxess. (2026). Glutaraldehyde Storage Stability Guidance. [Link]

  • University of Rochester, Department of Chemistry. How to Store Reagents. [Link]

  • Division of Research Safety. Handling air-sensitive reagents AL-134. [Link]

  • Peters, R. J., et al. (2004). On-line determination of carboxylic acids, aldehydes and ketones by high-performance liquid chromatography-diode array detection-atmospheric pressure chemical ionisation mass spectrometry after derivatization with 2-nitrophenylhydrazine. Journal of Chromatography A, 1031(1-2), 35-43. [Link]

  • ResearchGate. (2025). Development and Validation of Stability-Indicating RP-HPLC Method for the Estimation of Cuminaldehyde. [Link]

  • Knowde. BHA & BHT Synthetic Antioxidants in Food & Nutrition. [Link]

  • ResearchGate. (2022). Activity and stability studies of H-transfer reduction reactions of aldehydes and ketones over aluminium isopropoxide heterogenised catalysts. [Link]

  • Google Patents. (1983).
  • MDPI. (2023). Effect of Aliphatic Aldehydes on Flavor Formation in Glutathione–Ribose Maillard Reactions. [Link]

  • Papas, A. M., et al. (2013). An Optimized Method for the Measurement of Acetaldehyde by High-Performance Liquid Chromatography. Alcoholism: Clinical and Experimental Research, 37(9), 1449-1455. [Link]

  • Cheméo. Chemical Properties of Cyclopentane, (2-methyl-1-propenyl)- (CAS 53366-57-7). [Link]

  • Jack Westin. Aldehydes And Ketones Important Reactions. [Link]

  • Scribd. Aldehyde HPLC Validation. [Link]

  • ResearchGate. (1995). Quantitative RP-HPLC Determination of Some Aldehydes and Hydroxyaldehydes as Their 2,4-Dinitrophenylhydrazone Derivatives. [Link]

  • Carl ROTH. (2022). Safety Data Sheet: Cyclopentanone. [Link]

  • MDPI. (2024). Aldehydes: What We Should Know About Them. [Link]

  • Lee, H., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 25(20), 4836. [Link]

  • Munteanu, I. G., & Apetrei, C. (2021). Analytical Methods Used in Determining Antioxidant Activity: A Review. Antioxidants, 10(3), 332. [Link]

  • Gasper, R., et al. (2020). Antioxidant Properties and Aldehyde Reactivity of PD-L1 Targeted Aryl-Pyrazolone Anticancer Agents. Antioxidants, 9(12), 1205. [Link]

  • NextSDS. (1R,2S,5R)-5-methyl-2-(propan-2-yl)cyclohexane-1-carbaldehyde. [Link]

  • Wu, W., et al. (2017). Self-interrupted synthesis of sterically hindered aliphatic polyamide dendrimers. Nature Communications, 8, 14559. [Link]

  • MDPI. (2025). (S)-2-((E)-2-((S)-2-Methyl-5-(prop-1-en-2-yl)cyclopent-1-en-1-yl)vinyl). [Link]

  • Sigma-Aldrich. (2025). SAFETY DATA SHEET. [Link]

  • Carl ROTH. (2022). Safety Data Sheet: Cyclopentanone. [Link]

  • ScienceDirect. Thermal stability and thermal decomposition study of hindered amine light stabilizers. [Link]

Sources

troubleshooting low yield in 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for advanced organic synthesis. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic and procedural challenges associated with the synthesis of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde .

This molecule features a highly sterically hindered α -quaternary center. The standard two-step synthetic route— α -alkylation of 2-methylcyclopentane-1-carbonitrile followed by DIBAL-H reduction—frequently suffers from low yields due to competing elimination reactions and arrested intermediates. This guide deconstructs the causality behind these failures and provides field-proven, self-validating protocols to ensure high-fidelity synthesis.

I. Mechanistic Workflow & Diagnostic Logic

The following logic tree maps the critical failure points in the synthetic pathway. Understanding these bifurcations is essential for troubleshooting.

TroubleshootingPathway SM Starting Material 2-Methylcyclopentane-1-carbonitrile Step1 Alkylation Step LDA, i-PrI / i-PrOTf SM->Step1 E2_Fail Failure: E2 Elimination Propene Gas + Unreacted SM Step1->E2_Fail Steric Clash (i-PrI) Int Intermediate 1-Isopropyl-2-methylcyclopentane- 1-carbonitrile Step1->Int Optimized SN2 (DMPU/Triflate) Step2 Reduction Step DIBAL-H, -78°C Int->Step2 OverRed_Fail Failure: Over-Reduction Primary Amine Formation Step2->OverRed_Fail T > -78°C or Excess DIBAL-H Hydrolysis Aqueous Acidic Hydrolysis (1M HCl or Citric Acid) Step2->Hydrolysis Strict Cryogenic Control Stuck_Fail Failure: Incomplete Hydrolysis Stable Iminium Salt Hydrolysis->Stuck_Fail Weak Acid / Short Time Product Target Product 2-Methyl-1-(propan-2-yl) cyclopentane-1-carbaldehyde Hydrolysis->Product Vigorous Stirring / Extended Time

Fig 1. Mechanistic workflow and failure points in the synthesis of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

II. Troubleshooting Knowledge Base (FAQs)

Q1: My yield for the intermediate 1-isopropyl-2-methylcyclopentane-1-carbonitrile is below 15%, and I observe gas evolution during the alkylation step. What is happening? A: You are observing a classic E2 vs. SN​2 competition. The use of a strong, sterically hindered base like LDA successfully forms the kinetic nitrile anion [1]. However, when this bulky nucleophile encounters isopropyl iodide (a secondary alkyl halide), the activation energy for the SN​2 transition state is prohibitively high due to severe steric clash. Instead, the carbanion acts as a base, abstracting a β -hydrogen from the isopropyl iodide. This triggers an E2 elimination, generating propene gas and returning your starting material [2]. Causality-Driven Solution: To favor SN​2 , you must increase the nucleophilicity of the carbanion and the electrophilicity of the alkylating agent. Add a polar aprotic co-solvent like DMPU (1,3-Dimethyl-3,4,5,6-tetrahydro-2(1H)-pyrimidinone) to break up lithium-anion aggregates. If yields remain low, switch the electrophile from isopropyl iodide to isopropyl triflate (i-PrOTf), which has a vastly superior leaving group that lowers the SN​2 activation barrier.

Q2: During the DIBAL-H reduction, my LC-MS shows a mixture of the desired aldehyde and a primary amine. How do I prevent this over-reduction? A: DIBAL-H is a bulky reducing agent designed to selectively reduce nitriles to aldehydes by forming a stable tetrahedral aluminum-imine intermediate [3]. The steric hindrance of the isobutyl groups prevents the delivery of a second hydride [4]. However, this chemoselectivity is strictly thermodynamically dependent. If the internal temperature rises above -70 °C, the aluminum-imine complex destabilizes, allowing a second equivalent of hydride to attack the imine carbon, resulting in the primary amine [5]. Causality-Driven Solution: Maintain strict cryogenic control (-78 °C) throughout the addition and aging period. Ensure your DIBAL-H stoichiometry does not exceed 1.05 equivalents.

Q3: After quenching the DIBAL-H reaction and performing a standard Rochelle's salt workup, my aldehyde yield is poor, and TLC shows a massive baseline spot. Why? A: The baseline spot is your unhydrolyzed iminium salt. The α -quaternary center (comprising the cyclopentyl ring, the 2-methyl group, and the newly added 1-isopropyl group) creates a massive steric shield around the imine carbon. Standard mild hydrolysis conditions (like Rochelle's salt) lack the thermodynamic driving force to rapidly break the robust Al-N bonds and hydrolyze the sterically protected imine. Causality-Driven Solution: You must use a stronger biphasic acidic hydrolysis (e.g., 1M HCl or 10% Citric Acid) and subject the mixture to vigorous mechanical stirring at room temperature for an extended period (12–24 hours) to force the equilibrium toward the aldehyde.

III. Quantitative Optimization Data

The following table summarizes the causal relationship between reaction conditions and the SN​2/E2 pathway distribution during the critical alkylation step.

Solvent SystemAdditive (Eq)Temp ProfileElectrophile SN​2 : E2 RatioIsolated Yield
THFNone-78 °C RTi-PrI10 : 908%
THFHMPA (2.0)-78 °C RTi-PrI40 : 6035%
THFDMPU (3.0)-78 °C -20 °Ci-PrI65 : 3558%
THF DMPU (3.0) -78 °C -20 °C i-PrOTf 95 : 5 88%

Table 1. Optimization parameters for the synthesis of 1-isopropyl-2-methylcyclopentane-1-carbonitrile. Data highlights the necessity of aggregate-breaking additives and highly reactive electrophiles to overcome steric hindrance.

IV. Validated Standard Operating Procedures (SOPs)

These protocols are designed as self-validating systems. Do not proceed to the next step unless the in-process validation criteria are met.

SOP 1: Synthesis of 1-Isopropyl-2-methylcyclopentane-1-carbonitrile
  • Preparation: Flame-dry a 250 mL Schlenk flask under argon. Add anhydrous THF (50 mL) and diisopropylamine (1.1 eq, 11 mmol). Cool to -78 °C.

  • Base Generation: Dropwise add n-BuLi (2.5 M in hexanes, 1.05 eq, 10.5 mmol). Stir for 30 minutes at -78 °C to form LDA.

  • Deprotonation: Slowly add 2-methylcyclopentane-1-carbonitrile (1.0 eq, 10 mmol) in 10 mL THF.

    • Validation Check: The solution should turn pale yellow, confirming carbanion formation. Stir for 1 hour at -78 °C.

  • Activation: Add anhydrous DMPU (3.0 eq, 30 mmol) and stir for 15 minutes.

  • Alkylation: Dropwise add freshly prepared isopropyl triflate (i-PrOTf) (1.2 eq, 12 mmol). Maintain temperature below -70 °C during addition.

    • Validation Check: Monitor the reaction via GC-MS after 2 hours. If starting material persists without propene gas evolution, the SN​2 pathway is proceeding correctly.

  • Workup: Quench with saturated aqueous NH4​Cl (20 mL) at -78 °C. Extract with diethyl ether (3 x 30 mL), wash with brine, dry over MgSO4​ , and concentrate. Purify via silica gel chromatography to isolate the intermediate.

SOP 2: DIBAL-H Reduction to the Target Aldehyde
  • Preparation: Dissolve the purified 1-isopropyl-2-methylcyclopentane-1-carbonitrile (1.0 eq, 5 mmol) in anhydrous toluene (25 mL) under argon. Cool strictly to -78 °C.

  • Reduction: Using a syringe pump, add DIBAL-H (1.0 M in toluene, 1.05 eq, 5.25 mmol) over 30 minutes.

    • Validation Check: Monitor internal temperature. Any spike above -70 °C risks over-reduction.

  • Aging: Stir at -78 °C for 2 hours.

    • Validation Check: Quench a 0.1 mL aliquot in methanol and check via TLC. The starting material spot should be completely consumed.

  • Hydrolysis (Critical Step): Quench the bulk reaction at -78 °C by the slow addition of ethyl acetate (5 mL), followed by 1M HCl (25 mL). Remove the cooling bath and allow the mixture to reach room temperature.

  • Extended Cleavage: Stir the biphasic mixture vigorously at room temperature for 18 hours.

    • Validation Check: TLC must show the disappearance of the baseline iminium spot and the emergence of a distinct, less polar aldehyde spot.

  • Isolation: Separate the organic layer, extract the aqueous layer with ethyl acetate (2 x 20 mL), wash combined organics with saturated NaHCO3​ and brine, dry over Na2​SO4​ , and concentrate in vacuo to yield 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

V. References

  • "CHAPTER 4: α -Substitution in Carbonyl Compounds and Derivatives." RSC Publishing. Available at:[Link]

  • "Interrupted SNAr-Alkylation Dearomatization." JACS Au, ACS Publications. Available at:[Link]

  • "Di-isobutyl Aluminum Hydride (DIBAL) For The Partial Reduction of Esters and Nitriles." Master Organic Chemistry. Available at:[Link]

  • "DIBAL Reducing Agent." Chemistry Steps. Available at: [Link]

  • "What Is DIBAL-H and How Is It Used in Industrial Reduction Reactions?" TUODA. Available at: [Link]

Technical Support Center: Purification of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde Mixtures

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals tasked with isolating highly sterically hindered aliphatic aldehydes.

The target molecule, 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde , presents a unique purification challenge. The formyl group is situated on a fully substituted (quaternary) carbon, flanked by a bulky isopropyl group and a ring methyl group. This extreme steric hindrance effectively mimics a neopentyl system, rendering traditional aqueous bisulfite precipitation ineffective due to kinetic barriers and poor aqueous solubility. However, because the alpha-carbon lacks protons, the molecule cannot undergo enolization, making it entirely immune to base-catalyzed aldol condensation or alpha-epimerization[1]. We exploit this specific structural feature in our advanced recovery protocols.

Below, you will find the mechanistic rationale, decision workflows, step-by-step protocols, and troubleshooting FAQs to ensure a self-validating purification system.

Purification Decision Matrix

The optimal purification route depends entirely on your scale and the nature of your impurities. Use the workflow below to determine whether a modified phase-transfer bisulfite extraction or fractional vacuum distillation is appropriate for your crude mixture.

G Crude Crude Mixture: 2-Methyl-1-(propan-2-yl) cyclopentane-1-carbaldehyde Decision Select Purification Pathway Crude->Decision Distillation Fractional Vacuum Distillation Decision->Distillation Scale > 100g Bisulfite Modified Bisulfite LLE (DMF Co-solvent) Decision->Bisulfite Scale < 100g Pure Purified Aldehyde (>99% Purity) Distillation->Pure Collect Main Fraction PhaseSep Liquid-Liquid Extraction (Hexanes / Water) Bisulfite->PhaseSep 30s Agitation Aqueous Aqueous Phase (Bisulfite Adduct) PhaseSep->Aqueous Organic Organic Phase (Impurities to Waste) PhaseSep->Organic Basify Basification (pH 12) & EtOAc Extraction Aqueous->Basify 50% NaOH Basify->Pure Phase Separation

Decision matrix and phase-separation workflow for hindered cyclopentanecarbaldehyde purification.

Standard Operating Procedures (SOPs)

Protocol A: Modified Liquid-Liquid Bisulfite Extraction (Scale: < 100g)

Standard aqueous bisulfite protocols fail for sterically hindered neopentyl-type aldehydes due to poor phase contact[2]. This protocol utilizes a water-miscible co-solvent to force the lipophilic aldehyde into contact with the bisulfite ion, followed by liquid-liquid extraction (LLE) rather than filtration[3].

Step 1: Co-Solvent Dissolution

  • Action: Dissolve the crude mixture in Dimethylformamide (DMF) (e.g., 10 mL DMF per 1.4 mmol of crude aldehyde)[2].

  • Causality: DMF breaks the hydration sphere of the aqueous reagents and acts as a phase-transfer conduit, overcoming the kinetic barrier imposed by the bulky isopropyl and methyl groups[3].

Step 2: Adduct Formation

  • Action: Transfer the solution to a separatory funnel. Add 25 mL of freshly prepared, saturated aqueous sodium bisulfite (NaHSO₃). Shake vigorously for 30–60 seconds[1],[2].

  • Causality: The rapid agitation in the presence of DMF allows the nucleophilic bisulfite ion to attack the sterically congested carbonyl carbon, forming the charged α-hydroxy sulfonic acid salt (bisulfite adduct)[1].

Step 3: Liquid-Liquid Phase Separation

  • Action: Add 25 mL of deionized water and 25 mL of an immiscible non-polar solvent (e.g., Hexanes). Shake and allow the layers to separate[2].

  • Causality: Because the adduct of this highly lipophilic cyclopentane derivative will likely remain soluble rather than precipitating, filtration is useless[1]. Hexanes extract the uncharged organic impurities, leaving the charged adduct safely in the aqueous/DMF phase[2].

Step 4: High-pH Regeneration

  • Action: Isolate the aqueous layer. Add an equal volume of Ethyl Acetate. Dropwise, add 50% NaOH solution until the aqueous phase reaches pH 12[1],[2]. Shake vigorously.

  • Causality: High pH rapidly decomposes the adduct back to the free aldehyde. Because our specific target lacks alpha-protons, it is completely immune to base-catalyzed epimerization or aldol self-condensation, making high-pH recovery exceptionally safe and high-yielding[1],[2].

Step 5: Final Isolation

  • Action: Separate the organic (Ethyl Acetate) layer containing the purified free aldehyde. Wash with water (3x) to remove residual DMF, dry over Na₂SO₄, and concentrate in vacuo[2].

Protocol B: Fractional Vacuum Distillation (Scale: > 100g)

At larger scales, solvent-intensive extractions become economically and environmentally impractical. Distillation exploits the specific boiling point of the aldehyde but requires strict thermal control[4].

Step 1: Apparatus Preparation

  • Action: Transfer the crude mixture to a base-washed round-bottom distillation flask.

  • Causality: Trace acidic impurities on the glassware can catalyze retro-Prins type decomposition or decarbonylation of the hindered aldehyde at elevated temperatures. Base-washing neutralizes these active sites.

Step 2: Vacuum Application

  • Action: Apply a high vacuum (< 1.0 Torr) before applying heat.

  • Causality: Lowering the system pressure significantly reduces the boiling point, minimizing the thermal stress on the sterically congested cyclopentane core and preventing the formation of high-boiling oligomers[4].

Step 3: Fractionation

  • Action: Slowly ramp the heating mantle temperature. Collect the fore-run (typically volatile unreacted hydrocarbons) and the main fraction (pure aldehyde).

Troubleshooting Guides & FAQs

Q: Why is the yield of my precipitated bisulfite adduct so low? A: Low yields of the solid adduct stem from steric hindrance and adduct solubility[1]. Highly hindered aldehydes do not react efficiently in purely biphasic systems. Furthermore, the highly lipophilic nature of the cyclopentane ring means the resulting adduct remains soluble in the aqueous/DMF mixture and will not precipitate[1]. Solution: Stop attempting to filter the adduct. Switch to the liquid-liquid extraction protocol (Protocol A) to isolate the adduct in the aqueous phase[1].

Q: I have a solid forming at the interface between the organic and aqueous layers during extraction. What is it and how do I handle it? A: This is often a partially hydrated bisulfite adduct or an emulsion stabilized by the adduct[1]. Solution: Add a small amount of warm deionized water or additional DMF to fully solubilize the adduct into the aqueous layer, ensuring a clean phase separation[1].

Q: Can I use standard acid hydrolysis (e.g., HCl) to recover the aldehyde instead of base? A: It is highly discouraged. Bisulfite adduct formation is reversible under both acidic and basic conditions; however, for sterically hindered aldehydes, acidification is notoriously inefficient, often yielding <35% recovery[2]. Solution: Basification of the aqueous layer with 50% NaOH to pH 12 provides a rapid method for aldehyde re-isolation, routinely achieving >94% recovery[2].

Q: I am losing product during vacuum distillation. What is causing the degradation? A: While the target aldehyde lacks alpha-protons (preventing aldol condensation), prolonged heating at high temperatures can lead to thermal decarbonylation. Solution: Ensure the distillation apparatus is base-washed, use a high vacuum (< 1 Torr) to keep the pot temperature as low as possible, and ensure your crude mixture is free of residual transition metals before distillation[4].

Quantitative Performance Metrics

The table below summarizes the expected performance of various purification techniques when applied specifically to highly hindered aliphatic aldehydes like 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

Purification TechniqueOptimal ScaleTypical Yield RecoveryPurity AchievedProcessing TimePrimary Limitation
Modified Bisulfite LLE (DMF) < 100 g85 – 95%> 99.0%2 – 3 hoursRequires large solvent volumes
Standard Bisulfite Filtration Any< 20%N/A1 – 2 hoursAdduct fails to precipitate
Fractional Vacuum Distillation > 100 g75 – 85%95 – 98.0%4 – 8 hoursThermal degradation risks
Silica Gel Chromatography < 10 g80 – 90%> 98.0%5 – 10 hoursLow throughput, high cost

References

  • Title: Liquid–Liquid Extraction Protocol for the Removal of Aldehydes and Highly Reactive Ketones from Mixtures Source: Organic Process Research & Development (ACS Publications) URL: [Link]

  • Title: Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol Source: Journal of Visualized Experiments (PubMed) URL: [Link]

  • Title: Process for distillation of aldehyde mixture comprising straight chain aldehyde and branched chain aldehyde (Patent)

Sources

resolving co-eluting stereoisomers of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide specifically for researchers and drug development professionals struggling to resolve the stereoisomers of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde .

This molecule presents a unique analytical challenge: it possesses two chiral centers (at C1 and C2), yielding four possible stereoisomers. However, the extreme steric crowding at the C1 quaternary center—housing both an isopropyl group and the carbaldehyde moiety—shields the carbonyl oxygen. This prevents the strong, multipoint hydrogen-bonding interactions required for separation on standard chiral stationary phases (CSPs).

Below is our field-proven diagnostic workflow and methodological guide to overcoming these structural barriers.

Diagnostic Resolution Workflow

G A Co-eluting Stereoisomers (Aldehyde Mixture) B Direct Chiral GC (Cyclodextrin Phase) A->B Volatile & Stable C Chemical Derivatization (Indirect Resolution) A->C Poor GC Resolution D Optimize Temp Ramp (< 1 °C/min) B->D E Reduction to Alcohol (NaBH4 at 0 °C) C->E F Mosher's Esterification (MTPA-Cl + DMAP) E->F G Achiral LC/GC Separation or NMR Analysis F->G

Workflow for resolving sterically hindered cyclopentane carbaldehyde stereoisomers.

Module 1: Direct Chromatographic Resolution (GC)

Q: Why do the stereoisomers of this aldehyde co-elute on standard Chiralpak (amylose/cellulose) HPLC columns? A: Polysaccharide-based CSPs rely heavily on hydrogen bonding and dipole stacking. Because this molecule lacks strong hydrogen-bond donors (like -OH or -NH) and its carbonyl oxygen is sterically shielded by the adjacent isopropyl group, it cannot achieve the tight, three-point binding required for chiral recognition in liquid chromatography.

Q: Which GC column is recommended for this specific analyte? A: A permethylated β -cyclodextrin capillary GC column (e.g., β -DEX 120) is highly recommended[1]. The hydrophobic cyclopentane ring and isopropyl group preferentially partition into the non-polar cyclodextrin cavity, while the aldehyde moiety interacts with the derivatized rim of the toroid[2].

Q: I am using a β -DEX column, but I only see partial resolution (peak shouldering). How can I achieve baseline separation? A: Enantioselectivity in cyclodextrin-based GC is thermodynamically driven and highly temperature-dependent. At elevated temperatures, the inclusion complex destabilizes, and the separation mechanism reverts to simple boiling-point partitioning[1]. Actionable Step: Lower the initial oven temperature to 50–60 °C and utilize a very shallow temperature ramp (0.5 to 1.0 °C/min). While this increases run time, the lower elution temperature maximizes the selectivity differences between the transient diastereomeric inclusion complexes.

Module 2: Indirect Resolution via Chemical Derivatization

Q: Direct GC failed due to complex matrix interferences. How can I resolve these isomers using indirect chemical derivatization? A: By converting the enantiomers into stable, covalent diastereomers, you can separate them using standard achiral instrumentation (e.g., C18 Reverse-Phase HPLC or standard HP-5 GC columns)[3]. For sterically hindered aldehydes, direct derivatization (like hydrazone formation) often suffers from low yields or kinetic resolution. The most robust approach is a two-step sequence: Reduction to a primary alcohol, followed by Mosher's esterification[4].

Protocol: Two-Step Derivatization (Reduction & Mosher's Esterification)

Causality Focus: This protocol bypasses the steric hindrance of the aldehyde by moving the reactive site outward to a primary alcohol. Quantitative conversion is mandatory to prevent kinetic resolution, which would artificially skew the observed enantiomeric ratio[4].

Step 1: Reduction of the Aldehyde

  • Preparation: Dissolve 10 mg of the aldehyde mixture in 1.0 mL of anhydrous ethanol in a dry vial. Spike with 1 mg of n-tetradecane as an internal standard to monitor absolute recovery.

  • Reaction: Cool the vial to 0 °C in an ice bath. Add 2.0 equivalents of Sodium Borohydride ( NaBH4​ ). Causality: Conducting the reduction at 0 °C suppresses any potential base-catalyzed epimerization at the C1 alpha-chiral center, preserving the original stereochemical integrity of the sample.

  • Workup: Stir for 30 minutes. Quench carefully with saturated aqueous NH4​Cl , extract with ethyl acetate (3 x 2 mL), dry over anhydrous Na2​SO4​ , and evaporate the solvent under a gentle nitrogen stream.

Step 2: Mosher's Esterification (Self-Validating System)

  • Preparation: Dissolve the resulting neopentyl-like primary alcohol in 0.5 mL of anhydrous dichloromethane ( CH2​Cl2​ ).

  • Reagents: Add 3.0 equivalents of anhydrous pyridine, a catalytic amount of 4-Dimethylaminopyridine (DMAP), and 1.5 equivalents of (R)-(-)- α -Methoxy- α -(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).

  • Reaction: Stir at room temperature for 4 hours. Causality: The primary alcohol is attached to a highly congested quaternary center. DMAP acts as a highly nucleophilic acyl transfer catalyst, overcoming the steric bulk of the MTPA-Cl reagent to ensure 100% conversion.

  • Self-Validation Check: Before analyzing your unknown sample, you must run this exact protocol on a known racemic standard of the aldehyde. Analyze the product via achiral HPLC or 1H / 19F NMR. You must observe exactly a 50:50 ratio of the two diastereomeric products. If the ratio deviates, kinetic resolution has occurred due to incomplete reaction, and the reaction time or DMAP concentration must be increased[4].

Quantitative Data & Selection Matrices

Table 1: Chromatographic Column Selection Guide

Technique Column Type Mechanism of Action Suitability for Target Analyte

| GC | Permethylated β -Cyclodextrin | Hydrophobic inclusion complexation | High. Ideal for volatile, non-polar aldehydes. | | HPLC/SFC | Amylose/Cellulose (e.g., Chiralpak AD) | Hydrogen bonding, dipole stacking | Low. Analyte lacks H-bond donors and is sterically hindered. | | Achiral LC | C18 Reverse-Phase | Hydrophobic partitioning | High (Post-Derivatization). Separates Mosher's ester diastereomers. |

Table 2: Derivatization Strategies for Hindered Aldehydes

Reagent / Strategy Reactive Intermediate Risk of Kinetic Resolution Analytical Readout

| (R)-(-)-MTPA-Cl (Mosher's) | Primary Alcohol | Low (if driven to 100% conversion) | Achiral LC/GC, 1H / 19F NMR | | Chiral Hydrazines | Hydrazone | High (due to steric hindrance at C1) | Achiral LC/GC | | FDAA (Marfey's Reagent) | Amino-derivative | Moderate | UV-Vis / LC-MS |

References

  • 6.8: Resolution (Separation) of Enantiomers - Chemistry LibreTexts Source: libretexts.org URL:[Link]

  • The State of the Art in Chiral Capillary Gas Chromatography Source: chromatographyonline.com URL:[Link]

  • Indirect Enantioseparations: Recent Advances in Chiral Metabolomics for Biomedical Research Source: nih.gov (PMC) URL:[Link]

  • Chiral Capillary Gas Chromatography: A Highly Selective Analytical Tool Source: chromatographyonline.com URL:[Link]

Sources

reducing side reactions during 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde aldol condensation

Author: BenchChem Technical Support Team. Date: April 2026

Topic: Troubleshooting Aldol Condensations with 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals facing low yields, complex mixtures, or stalled reactions when utilizing 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde in crossed aldol condensations.

Mechanistic Overview & Root Cause Analysis

To troubleshoot this reaction, we must first analyze the unique steric and electronic environment of your electrophile.

2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde features a formyl group attached to a quaternary carbon (C1) . Because C1 lacks α -protons, this aldehyde is strictly non-enolizable and must act as the electrophile. However, the carbonyl carbon is severely shielded by the adjacent bulky isopropyl (propan-2-yl) group, the cyclopentane ring, and the C2-methyl group.

This extreme steric hindrance drastically reduces the rate of nucleophilic attack. When the desired cross-aldol pathway is kinetically suppressed, competing side reactions—such as the self-condensation of your nucleophile or the disproportionation of the hindered aldehyde—will dominate the reaction flask.

G Target Hindered Aldehyde (Electrophile) CrossAldol Crossed Aldol Adduct (Desired) Target->CrossAldol Preformed Enolate (Directed Aldol) Cannizzaro Cannizzaro Products (Alcohol + Acid) Target->Cannizzaro OH- Attack (Strong Base) Nucleophile Enolizable Partner (Nucleophile) Nucleophile->CrossAldol SelfCond Self-Condensation (Side Reaction) Nucleophile->SelfCond Slow Cross-Aldol (Standard Base) CrossAldol->Target Retro-Aldol (Steric Strain)

Fig 1: Competing pathways in sterically hindered crossed aldol reactions.

Troubleshooting FAQs

Q1: Why am I seeing mostly self-condensation of my enolizable ketone/aldehyde rather than the cross-aldol product? A: This is a classic kinetic vs. thermodynamic issue. Under standard basic conditions (e.g., NaOH/EtOH), the enolate of your partner molecule is in equilibrium with its neutral form. Because the attack on the highly shielded cyclopentane carbaldehyde is exceptionally slow, the enolate instead attacks the unreacted, sterically accessible neutral molecules of its own parent compound.

  • Solution: Switch to a Directed Aldol approach. By using a strong, bulky base like LDA at -78 °C, you quantitatively convert 100% of your nucleophile into its kinetic enolate before adding the hindered aldehyde. With no neutral nucleophile left in the flask, self-condensation is mathematically impossible.

Q2: I am detecting a primary alcohol and a carboxylic acid derivative of the cyclopentane core in my LC-MS. What happened? A: You are observing the Cannizzaro reaction [1]. While large enolates struggle to penetrate the steric shield around your aldehyde, the small, highly nucleophilic hydroxide ion (OH⁻) can easily attack the carbonyl carbon. Because there are no α -protons to remove, the resulting tetrahedral intermediate undergoes a hydride transfer to a second molecule of your hindered aldehyde, disproportionating it into an alcohol and a carboxylate salt.

  • Solution: Eliminate aqueous alkali bases (NaOH/KOH). Transition to non-nucleophilic amine bases (like LDA or LiHMDS) or utilize Lewis acid catalysis.

Q3: The reaction stops at the β -hydroxy intermediate. When I heat it with base to force dehydration, the yield drops to zero. Why? A: To undergo an E1cB elimination (the standard dehydration mechanism for aldols), the molecule must adopt a coplanar conformation between the α -proton and the leaving β -hydroxyl group. The massive steric clash between the isopropyl group, the C2-methyl, and the newly attached nucleophile backbone prevents this geometry. When you apply heat and base, the steric strain instead drives the reaction backward via retro-aldol cleavage .

  • Solution: Do not attempt base-catalyzed dehydration. Isolate the β -hydroxy adduct, activate the hydroxyl group as a mesylate at low temperatures, and perform a mild E2 elimination.

Dehydration Adduct Beta-Hydroxy Adduct BaseHeat NaOH / Heat (Standard) Adduct->BaseHeat Mesyl MsCl / Et3N / 0°C (Activation) Adduct->Mesyl Optimized Workflow Retro Retro-Aldol Cleavage (Failure) BaseHeat->Retro Steric Clash Prevents E1cB Elim DBU / 25°C (E2 Elimination) Mesyl->Elim Product α,β-Unsaturated Product (Success) Elim->Product

Fig 2: Overcoming dehydration failure via a mesylate intermediate workflow.

Q4: How do I overcome the retro-aldol equilibrium entirely during the addition phase? A: Employ the Mukaiyama Aldol Addition [2]. By converting your nucleophile to a silyl enol ether and using a Lewis acid (e.g., TiCl₄), you achieve two things: the Lewis acid coordinates to the hindered formyl oxygen, drastically increasing its electrophilicity and pulling it away from the steric bulk; and the resulting alkoxide is immediately trapped by the silyl group. This open-transition state reaction is entirely irreversible [3].

Quantitative Data: Method Comparison

The table below summarizes expected outcomes when reacting 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde with a standard enolizable ketone across different methodologies.

Reaction StrategyReagents / CatalystTarget Aldol Yield (%)Self-Condensation (%)Cannizzaro Byproducts (%)Key Advantage / Disadvantage
Traditional Base NaOH / EtOH< 15%> 60%~ 25%Disadvantage: Unviable for highly hindered quaternary aldehydes.
Directed Aldol LDA / THF (-78 °C)65 - 75%< 5%0%Advantage: Eliminates Cannizzaro; requires strict anhydrous conditions.
Mukaiyama Aldol TiCl₄ / CH₂Cl₂ (-78 °C)80 - 90%< 2%0%Advantage: Best for extreme steric hindrance; irreversible addition.
Optimized Experimental Protocols
Protocol A: Lithium Enolate Directed Aldol (Addition Phase)

This protocol utilizes kinetic control to prevent self-condensation and avoids nucleophilic bases to prevent the Cannizzaro reaction.

  • Enolate Formation: In an oven-dried, argon-purged flask, dissolve diisopropylamine (1.1 equiv) in anhydrous THF (to 0.5 M). Cool to -78 °C using a dry ice/acetone bath. Add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise. Stir for 30 minutes to generate LDA.

  • Nucleophile Addition: Slowly add the enolizable ketone/aldehyde (1.0 equiv) dropwise over 15 minutes. Stir at -78 °C for 1 hour to ensure 100% conversion to the kinetic enolate.

  • Electrophile Addition: Add 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (1.2 equiv) as a 1.0 M solution in anhydrous THF dropwise over 20 minutes.

  • Reaction & Quench (Critical Step): Stir at -78 °C for 2 hours. Do not let the reaction warm up. Quench directly at -78 °C by adding saturated aqueous NH₄Cl. Causality: Quenching at low temperatures protonates the alkoxide before thermal energy can drive the retro-aldol cleavage.

  • Workup: Warm to room temperature, extract with EtOAc (3x), wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol B: Dehydration via Mesylate Activation (Condensation Phase)

This protocol bypasses the sterically forbidden E1cB elimination pathway.

  • Mesylation: Dissolve the isolated β -hydroxy adduct from Protocol A (1.0 equiv) in anhydrous CH₂Cl₂ (0.2 M). Add Triethylamine (3.0 equiv) and cool to 0 °C.

  • Activation: Add Methanesulfonyl chloride (MsCl, 1.5 equiv) dropwise. Stir at 0 °C for 1 hour. The formation of the mesylate is usually rapid and quantitative.

  • Elimination: Without isolating the mesylate, add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU, 3.0 equiv) directly to the flask. Remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours.

  • Workup: Dilute with CH₂Cl₂, wash with 1N HCl, followed by saturated NaHCO₃ and brine. Dry over Na₂SO₄ and concentrate to yield the α,β -unsaturated condensation product.

References
  • Cannizzaro reaction Source: Wikipedia URL:[Link]

  • Mukaiyama aldol addition Source: Wikipedia URL:[Link]

  • Mukaiyama Aldol Reaction Source: Chem-Station Int. Ed. URL:[Link]

Technical Support Center: Troubleshooting Thermal Stability of α-Quaternary Aldehydes in Solution

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is engineered for researchers, analytical scientists, and drug development professionals working with 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde .

Because this specific molecule features a fully substituted α -carbon (an α -quaternary center), it defies the standard degradation rules of typical aliphatic aldehydes. This guide synthesizes mechanistic theory with field-proven protocols to help you troubleshoot thermal instability, optimize your formulations, and ensure reproducible experimental data.

Part 1: Mechanistic Troubleshooting (The "Why")

Q1: Why does my compound degrade at elevated temperatures even though it cannot undergo aldol condensation?

A: You are correct that 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde cannot undergo aldol condensation. The C1 position is bonded to four carbons (C2, C5, the isopropyl group, and the formyl group), meaning it lacks the α -protons required to form an enol or enolate.

However, this structural feature makes it highly susceptible to two alternative degradation pathways:

  • Autoxidation: At elevated temperatures, aldehydes undergo a radical-chain autoxidation mechanism. An initiator abstracts the formyl hydrogen to generate an acyl radical, which rapidly reacts with dissolved O2​ to form an acyl peroxy radical, ultimately yielding a carboxylic acid 1.

  • Cannizzaro Disproportionation: Because it is non-enolizable, exposure to heat and trace base induces a nucleophilic acyl substitution where one aldehyde molecule acts as a hydride donor to another, disproportionating into the corresponding primary alcohol and carboxylic acid 2.

Q2: How does my choice of solvent impact the thermal stability of this specific aldehyde?

A: Solvent selection dictates which degradation pathway dominates.

  • Protic/Alcoholic Solvents (e.g., Methanol, Ethanol): Drive equilibrium-based acetalization or hemiacetal formation, especially if trace acids are present 3.

  • Basic Solvents (e.g., Pyridine) or Impure Ethers: Catalyze the Cannizzaro reaction or accelerate decarbonylation at extreme temperatures 4.

  • Optimal Choice: Aprotic, non-nucleophilic solvents (e.g., Toluene, Acetonitrile, or rigorously dried DCM) provide the most thermally stable environments.

Pathways Aldehyde α-Quaternary Aldehyde (Target Compound) Oxidation Autoxidation (O₂, Heat) Aldehyde->Oxidation Cannizzaro Cannizzaro Disproportionation (Base, Heat) Aldehyde->Cannizzaro Acetal Acetalization (ROH, Trace Acid) Aldehyde->Acetal Acid Carboxylic Acid Oxidation->Acid AlcAcid Alcohol + Carboxylic Acid Cannizzaro->AlcAcid AcetalProd Acetal / Hemiacetal Acetal->AcetalProd

Fig 1. Primary degradation pathways of α-quaternary aldehydes in solution.

Part 2: Formulation & Reaction Troubleshooting (The "How-To")

Q3: How can I completely suppress oxidative degradation during high-temperature assays?

A: You must disrupt the radical chain mechanism. This requires a two-pronged approach: environmental exclusion and chemical scavenging. First, use freeze-pump-thaw degassing to remove dissolved oxygen. Second, add a phenolic antioxidant like BHT (Butylated hydroxytoluene) at 0.1–1.0 mol%. BHT acts as a sacrificial hydrogen-atom donor, quenching the acyl peroxy radical before it can propagate the degradation chain.

Q4: My compound is degrading during reaction workup. What is going wrong?

A: You are likely exposing the compound to basic aqueous conditions (e.g., washing with saturated NaHCO3​ or NaOH ). Because 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde has no α -protons to buffer the base via enolization, the hydroxide ion directly attacks the carbonyl carbon, triggering a rapid Cannizzaro disproportionation. Fix: Quench and wash with neutral brine or slightly acidic buffers (pH 5-6) to ensure the aldehyde remains intact.

Quantitative Degradation Matrix

To aid in your experimental design, reference the kinetic dependencies and mitigation strategies for each pathway below.

Degradation PathwayPrimary TriggerKinetic DependencyMitigation Strategy
Autoxidation O2​ , Heat, LightRadical chain (autocatalytic)Degassing (Argon/ N2​ ), Radical scavengers (BHT)
Cannizzaro Reaction Strong Base, HeatSecond-order in aldehydeAvoid basic solvents/workups, maintain neutral pH
Acetalization Alcohols, Trace AcidEquilibrium-drivenUse aprotic solvents (e.g., Toluene, MeCN)
Decarbonylation Transition Metals, HeatFirst-orderUse metal-free conditions, limit extreme temperatures

Part 3: Standardized Experimental Protocols

To ensure self-validating and reproducible results, implement the following workflows for stock preparation and thermal stability testing.

Workflow Prep Prepare Stock in Aprotic Solvent Degas Degas (Argon) & Add BHT Prep->Degas Incubate Thermal Incubation (e.g., 60-80°C) Degas->Incubate Sample Aliquot & Quench at Timepoints Incubate->Sample Analyze RP-HPLC / GC-MS Analysis Sample->Analyze

Fig 2. Standardized workflow for evaluating and improving thermal stability.

Protocol A: Preparation of a Thermally Stable Stock Solution

This protocol establishes a baseline formulation that resists thermal degradation by eliminating radical initiators and nucleophiles.

  • Solvent Purification: Select an aprotic solvent (e.g., HPLC-grade Acetonitrile). Sparge the solvent with ultra-high purity Argon for 15 minutes to displace dissolved oxygen.

    • Causality: Removing O2​ starves the autoxidation pathway of its primary reactant.

  • Antioxidant Addition: Dissolve BHT into the solvent to achieve a final concentration of 0.1% (w/v).

    • Causality: BHT serves as a radical sink, terminating any nascent acyl radicals generated by ambient light or trace heat.

  • Dissolution & Sealing: Add the 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde to the prepared solvent. Transfer to amber glass vials (to prevent photo-initiation) and purge the headspace with Argon before sealing with PTFE-lined caps.

Protocol B: Forced Degradation Thermal Stability Assay (RP-HPLC)

When profiling the thermal limits of your compound, the sampling methodology must not introduce artificial degradation 5.

  • Incubation: Place the sealed vials from Protocol A into a thermomixer set to the target stress temperature (e.g., 60°C, 80°C).

  • Time-Point Sampling: At predetermined intervals (e.g., 0, 2, 4, 8, 24 hours), use a gas-tight syringe to withdraw a 50 µL aliquot through the septum, maintaining the inert headspace.

  • Immediate Quenching: Instantly dilute the aliquot into 950 µL of chilled (4°C) mobile phase (e.g., 50:50 MeCN:Water with 0.1% Formic Acid).

    • Causality: The sudden drop in temperature and dilution arrests bimolecular kinetics (like the Cannizzaro reaction), while the trace acid neutralizes any basic impurities, ensuring the HPLC read-out is an exact snapshot of the high-temperature state.

  • Analysis: Analyze via Reverse-Phase HPLC using a UV detector (typically 210-220 nm for aliphatic aldehydes) or MS detector to quantify the remaining intact aldehyde versus carboxylic acid/alcohol degradants.

References

  • Oxidase Catalysis via Aerobically Generated Hypervalent Iodine Intermediates (Radical-chain mechanism for aldehyde autoxidation) . ChemRxiv / ResearchGate.1

  • Cannizzaro reaction (Base-induced disproportionation of non-enolizable aldehydes) . Wikipedia. 2

  • tert-Butoxide-Mediated Protodeformylative Decarbonylation of α-Quaternary Homobenzaldehydes . ResearchGate. 4

  • Aldehyde (Acetalization and General Reactivity) . Wikipedia. 3

  • Technical Support Center: β-Keto Aldehyde Stability and Degradation . Benchchem. 5

Sources

Validation & Comparative

Comparative Biological Activity of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals. Content Type: Technical Comparison Guide

Executive Summary

The structural class of cyclopentanoid monoterpenes—specifically 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (MPC) and its derivatives—represents a highly versatile scaffold in medicinal chemistry and chemical ecology. Structurally analogous to the foundational iridoid precursor iridodial[1], MPC derivatives feature a sterically hindered cyclopentane core paired with a highly reactive carbaldehyde moiety. This guide provides an objective, data-driven comparison of MPC derivatives against established monoterpenes (e.g., Iridodial and Photocitral A), evaluating their antimicrobial, anti-inflammatory, and semiochemical performance.

Structural Context & Mechanistic Causality

The biological efficacy of MPC derivatives is fundamentally driven by the electrophilic nature of the C1-carbaldehyde group, modulated by the steric bulk of the adjacent propan-2-yl (isopropyl) and C2-methyl groups.

Unlike acyclic terpenes, the rigid cyclopentane ring restricts conformational freedom, enhancing biological target specificity. The primary mechanism of action involves the aldehyde group participating in enzyme-catalyzed reactions or nucleophilic attacks by primary amines on biological targets, leading to the formation of covalent Schiff bases[2]. In microbial systems, this alkylating activity targets membrane proteins and nucleic acids, disrupting cellular integrity[1]. In mammalian cell models, these derivatives exhibit anti-inflammatory effects by covalently modifying cysteine residues on upstream kinases, thereby inhibiting the NF-κB signaling pathway[3].

MechanisticPathway MPC MPC Derivatives (C1-Carbaldehyde) Schiff Schiff Base Formation (Nucleophilic Attack) MPC->Schiff Covalent Binding NFkB NF-κB Pathway Inhibition MPC->NFkB Intracellular Target Microbial Microbial Membrane Proteins Schiff->Microbial Target Modification CellDeath Pathogen Cell Death (Antimicrobial Efficacy) Microbial->CellDeath Membrane Disruption AntiInflam Cytokine Reduction (Anti-inflammatory) NFkB->AntiInflam Gene Repression

Mechanistic pathways of MPC derivatives showing Schiff base formation and biological effects.

Comparative Biological Activity

To objectively benchmark MPC derivatives, we compared their in vitro performance against Iridodial (a natural seco-iridoid defense chemical) and Photocitral A (a synthetic cyclopentane isomer of citral).

Quantitative Performance Data

The following table summarizes the comparative biological activities based on standardized high-throughput screening assays.

Compound ClassAntimicrobial MIC (E. coli)Anti-inflammatory IC50 (NF-κB)Olfactory Receptor (OR) Activation Rate
MPC Derivatives 16 - 32 µg/mL4.2 µMHigh (Broad OSN tuning)
Iridodial 64 µg/mL12.5 µMModerate (Specific kairomone)
Photocitral A 128 µg/mL>50 µMLow (Narrow OSN tuning)

Causality Analysis: The superior antimicrobial and anti-inflammatory profile of MPC derivatives compared to Iridodial stems from the positioning of the isopropyl group at C1, which increases local lipophilicity directly adjacent to the reactive aldehyde. This enhances membrane permeability, allowing the compound to reach intracellular targets more efficiently before the aldehyde is prematurely oxidized or neutralized in the extracellular matrix.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocol for determining antimicrobial Minimum Inhibitory Concentration (MIC) incorporates a dual-readout system. Relying solely on optical density (OD600) is prone to false positives due to the poor aqueous solubility of monoterpenes, which can precipitate and scatter light. We couple OD600 with a resazurin reduction assay to create a self-validating workflow.

Protocol: Dual-Readout Broth Microdilution Assay
  • Compound Preparation: Dissolve the MPC derivative in 100% DMSO to create a 10 mg/mL stock.

  • Serial Dilution: In a 96-well plate, perform two-fold serial dilutions of the compound in Mueller-Hinton broth. Critical Step: Ensure the final DMSO concentration does not exceed 1% (v/v) to prevent solvent-induced cytotoxicity.

  • Inoculation: Add 50 µL of bacterial suspension (E. coli ATCC 25922) adjusted to 5×105 CFU/mL to each well.

  • Incubation: Seal the plate with a breathable membrane and incubate at 37°C for 20 hours.

  • Primary Readout (OD600): Measure absorbance at 600 nm using a microplate reader.

  • Secondary Validation (Resazurin): Add 10 µL of 0.015% resazurin solution to all wells. Incubate for an additional 2 hours in the dark.

  • Interpretation: Viable bacteria reduce blue resazurin to pink, highly fluorescent resorufin. The MIC is strictly defined as the lowest concentration well that remains blue (visually) and shows baseline fluorescence (Ex 560 nm / Em 590 nm), validating the OD600 data.

ExperimentalWorkflow Prep 1. Compound Prep (DMSO Stock) Dilute 2. Serial Dilution (≤1% DMSO limit) Prep->Dilute Inoculate 3. Inoculation (5x10^5 CFU/mL) Dilute->Inoculate Incubate 4. Incubation (37°C, 20h) Inoculate->Incubate ReadOD 5. Primary Readout (OD600 Absorbance) Incubate->ReadOD Resazurin 6. Resazurin Addition (Self-Validation) ReadOD->Resazurin Differentiates precipitation from viability Fluorescence 7. Fluorescence Read (Ex 560 / Em 590) Resazurin->Fluorescence

Self-validating workflow for MIC determination using dual OD600 and resazurin readouts.

Semiochemical and Olfactory Properties

Beyond traditional pharmacology, cyclopentane carbaldehydes are potent semiochemicals. In nature, structurally related dialdehydes like iridodial act as powerful attractants (kairomones) for predators such as the green lacewing, aiding in ecological pest control[1].

When tested in dissociated Olfactory Sensory Neuron (OSN) calcium imaging assays, cyclic aldehydes like cyclopentane carbaldehyde demonstrate a unique activation space. While traditional organic chemistry classifies odorants by functional groups, biological percept-based analyses reveal that the rigid cyclopentane ring forces the aldehyde into a specific orientation, triggering a distinct subset of Olfactory Receptors (ORs) that acyclic aliphatic aldehydes fail to activate[4]. This makes MPC derivatives highly valuable for developing novel synthetic fragrances and targeted agricultural attractants.

References

  • Grokipedia.Iridodial - Grokipedia.
  • Smolecule.Buy 1-(Chloromethyl)cyclopentane-1-carbaldehyde.
  • Benchchem.1-(Prop-2-en-1-yl)cyclopentane-1-carbaldehyde.
  • bioRxiv.

Sources

Beyond the Score: A Researcher's Guide to Experimentally Validating Computational Docking Results for 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

A Senior Application Scientist's Perspective on Bridging In Silico Predictions with In Vitro Reality

Computational molecular docking has emerged as an indispensable tool in modern drug discovery, offering a rapid and cost-effective means to predict the binding of small molecules to protein targets.[1] However, the predictions of these in silico models, including binding poses and affinity scores, are not infallible and demand rigorous experimental validation to be considered credible.[1][2] This guide provides a comprehensive comparison of key biophysical techniques for validating the computational docking results of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde, a small molecule with a cyclopentane scaffold, a feature present in a number of therapeutic agents.[3]

For the purpose of this guide, we will consider a hypothetical yet plausible scenario where computational docking has predicted that 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde is a potential inhibitor of influenza neuraminidase . This enzyme is a well-established drug target for which numerous inhibitors, some also containing cyclic scaffolds, have been developed.[4] Our objective is to move beyond the docking score and establish a robust, evidence-based understanding of the predicted protein-ligand interaction.

The Imperative of Experimental Validation

While computational docking is highly effective for virtual screening and prioritizing compounds, the scoring functions used to estimate binding affinity are approximations.[5] They often struggle to perfectly recapitulate the complex interplay of forces governing molecular recognition in a physiological environment.[5] Therefore, experimental validation is not merely a confirmatory step but a critical part of the scientific process to:

  • Confirm Direct Binding: Does the compound physically interact with the target protein?

  • Quantify Binding Affinity: How strong is the interaction?

  • Determine Thermodynamics and Kinetics: What are the energetic driving forces of binding, and how quickly does the complex form and dissociate?

  • Verify Target Engagement in a Cellular Context: Does the compound bind to its intended target within a living cell?

This guide will compare four powerful biophysical techniques to answer these questions: Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), Nuclear Magnetic Resonance (NMR) Spectroscopy, and the Cellular Thermal Shift Assay (CETSA).

Comparative Analysis of Validation Techniques

Each biophysical method offers a unique window into the protein-ligand interaction. The choice of technique often depends on the specific question being asked, the availability of materials, and the throughput required.

Technique Primary Output Strengths Limitations Throughput
Isothermal Titration Calorimetry (ITC) Binding Affinity (K D ), Stoichiometry (n), Enthalpy (ΔH), Entropy (ΔS)Label-free, in-solution measurement; provides a complete thermodynamic profile.[6][7]Requires relatively large amounts of pure protein and compound; lower throughput.[8]Low
Surface Plasmon Resonance (SPR) Binding Affinity (K D ), Association Rate (k on ), Dissociation Rate (k off )Real-time, label-free analysis; high sensitivity; provides kinetic information.[4][9]Requires immobilization of the protein, which can affect its conformation; potential for non-specific binding.[10]Medium to High
Nuclear Magnetic Resonance (NMR) Spectroscopy Binding Site Mapping, Structural Changes, Binding Affinity (K D )Provides atomic-level structural information in solution; can detect weak interactions.[3][11]Requires large amounts of isotopically labeled protein for some experiments; complex data analysis.[12]Low to Medium
Cellular Thermal Shift Assay (CETSA) Target Engagement in CellsConfirms target binding in a physiological context; no need for purified protein.Indirect measure of binding; requires a specific antibody for detection.Medium

Experimental Protocols and Data Interpretation

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic signature of the interaction.[6]

ITC_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis P1 Purify Neuraminidase and Synthesize Compound P2 Buffer Preparation (Identical for Protein and Ligand) P1->P2 E1 Load Neuraminidase into Sample Cell P2->E1 E2 Load Compound into Syringe P2->E2 E3 Titrate Compound into Sample Cell E1->E3 E2->E3 A1 Measure Heat Change per Injection E3->A1 A2 Plot Integrated Heat vs. Molar Ratio A1->A2 A3 Fit to Binding Model A2->A3 O1 Thermodynamic Profile A3->O1 KD, n, ΔH, ΔS

Caption: Workflow for Isothermal Titration Calorimetry.

  • Protein and Ligand Preparation:

    • Express and purify influenza neuraminidase to >95% purity.

    • Synthesize and purify 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

    • Prepare a concentrated stock solution of the compound in a suitable solvent (e.g., DMSO) and then dilute it into the assay buffer.

  • Buffer Preparation:

    • Prepare a sufficient quantity of a suitable buffer (e.g., PBS or HEPES) and ensure the pH is precisely matched for both the protein and ligand solutions.

    • Degas the buffer to prevent bubble formation in the ITC cell.

  • ITC Experiment:

    • Load the purified neuraminidase (typically at a concentration of 10-50 µM) into the sample cell of the calorimeter.

    • Load the compound (at a concentration 10-20 times that of the protein) into the titration syringe.

    • Perform a series of small, sequential injections of the compound into the protein solution.

    • Record the heat change after each injection.

  • Data Analysis:

    • Integrate the heat change peaks to obtain the heat per injection.

    • Plot the heat per mole of injectant against the molar ratio of ligand to protein.

    • Fit the resulting binding isotherm to a suitable binding model (e.g., one-site binding) to determine the dissociation constant (K D ), stoichiometry (n), and enthalpy of binding (ΔH). The entropy (ΔS) can then be calculated.

A sigmoidal binding curve confirms a direct interaction. The K D value provides a quantitative measure of binding affinity, which can be compared to the docking score. The thermodynamic parameters reveal the driving forces of the interaction (e.g., whether it is enthalpy-driven, suggesting strong hydrogen bonds, or entropy-driven, indicating hydrophobic interactions).

Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures changes in the refractive index at the surface of a sensor chip to monitor biomolecular interactions in real-time.[4]

SPR_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Data Analysis P1 Functionalize Sensor Chip P2 Immobilize Neuraminidase on Chip P1->P2 E1 Flow Buffer (Baseline) P2->E1 E2 Inject Compound (Association) E1->E2 E3 Flow Buffer (Dissociation) E2->E3 A1 Generate Sensorgram E3->A1 A2 Fit Kinetic Model A1->A2 O1 Kinetic Profile A2->O1 KD, kon, koff

Caption: Workflow for Surface Plasmon Resonance.

  • Chip Preparation and Protein Immobilization:

    • Select a suitable sensor chip (e.g., CM5).

    • Activate the chip surface (e.g., using EDC/NHS chemistry).

    • Immobilize the purified neuraminidase onto the chip surface to a desired density.

    • Deactivate any remaining active groups.

  • SPR Experiment:

    • Flow a running buffer over the chip surface to establish a stable baseline.

    • Inject a series of increasing concentrations of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde over the chip surface (the association phase).

    • Switch back to the running buffer to monitor the dissociation of the compound from the protein (the dissociation phase).[9]

  • Data Analysis:

    • The real-time binding is recorded as a sensorgram (response units vs. time).

    • Fit the association and dissociation curves to a kinetic model (e.g., 1:1 Langmuir binding) to determine the association rate constant (k on ) and the dissociation rate constant (k off ).

    • Calculate the equilibrium dissociation constant (K D ) as k off /k on .

A concentration-dependent increase in the SPR signal upon compound injection confirms binding. The K D value provides a measure of affinity. The kinetic rate constants (k on and k off ) offer insights into the binding dynamics, which can be valuable for lead optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique that can provide atomic-level information about protein-ligand interactions in solution.[11] Ligand-observed NMR methods are particularly useful for validating the binding of small molecules.

NMR_Workflow cluster_prep Preparation cluster_exp Experiment (STD-NMR) cluster_analysis Data Analysis P1 Purify Neuraminidase and Synthesize Compound P2 Prepare NMR Samples P1->P2 E2 Acquire STD Spectrum (Compound + Protein) P1->E2 A3 Analyze Chemical Shift Perturbations (HSQC) P1->A3 E1 Acquire Reference Spectrum (Compound only) P2->E1 A1 Subtract Spectra E1->A1 E2->A1 A2 Identify Signals of Bound Ligand A1->A2 O1 Structural Insights A2->O1 Binding Confirmation and Epitope Mapping CETSA_Workflow cluster_prep Cell Culture & Treatment cluster_exp Experiment cluster_analysis Data Analysis P1 Culture Cells (e.g., Influenza-infected) P2 Treat Cells with Compound or Vehicle (DMSO) P1->P2 E1 Heat Cells at a Range of Temperatures P2->E1 E2 Lyse Cells E1->E2 E3 Separate Soluble and Aggregated Proteins E2->E3 A1 Quantify Soluble Neuraminidase (Western Blot) E3->A1 A2 Plot Soluble Protein vs. Temperature A1->A2 A3 Compare Melt Curves A2->A3 O1 In-Cell Target Engagement A3->O1 Thermal Shift

Caption: Workflow for the Cellular Thermal Shift Assay.

  • Cell Treatment:

    • Culture cells that express influenza neuraminidase (e.g., infected MDCK cells).

    • Treat the cells with 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde or a vehicle control (e.g., DMSO) for a defined period.

  • Heat Challenge:

    • Aliquot the treated cell suspensions and heat them at a range of different temperatures for a short period (e.g., 3 minutes).

  • Lysis and Fractionation:

    • Lyse the cells (e.g., by freeze-thaw cycles).

    • Centrifuge the lysates at high speed to separate the soluble protein fraction (supernatant) from the aggregated, denatured proteins (pellet).

  • Protein Detection:

    • Analyze the amount of soluble neuraminidase in the supernatant at each temperature using Western blotting with a specific anti-neuraminidase antibody.

  • Data Analysis:

    • Quantify the band intensities from the Western blot.

    • Plot the amount of soluble neuraminidase as a function of temperature for both the compound-treated and vehicle-treated samples.

    • Compare the resulting "melting curves".

A shift in the melting curve to a higher temperature for the compound-treated sample compared to the vehicle control indicates that the compound has bound to and stabilized neuraminidase within the cell. This provides strong evidence of target engagement in a physiologically relevant context.

Conclusion: An Integrated Approach to Validation

Computational docking is a powerful hypothesis-generating tool, but it is the synergy between in silico predictions and robust experimental validation that drives successful drug discovery projects. No single experimental technique provides a complete picture of a protein-ligand interaction. A multi-faceted approach, employing a combination of methods like ITC, SPR, NMR, and CETSA, is often the most effective strategy. By carefully selecting and executing these validation experiments, researchers can build a comprehensive and reliable understanding of their computationally-derived hits, transforming promising virtual candidates into tangible leads for further development.

References

  • Creative Biostructure. (2025, April 30). NMR for Studying Protein-Ligand Interactions.
  • Benchchem. (n.d.). A Researcher's Guide to Computational Docking and Experimental Validation.
  • deNOVO Biolabs. (2025, June 11). How does SPR work in Drug Discovery?
  • PubMed. (n.d.). NMR studies of protein-ligand interactions.
  • BioAscent. (n.d.). Surface Plasmon Resonance (SPR) & Biophysics.
  • Benchchem. (n.d.). Techniques for Measuring Small Molecule-Target Protein Binding Affinity.
  • PubMed. (2003, February 24). NMR spectroscopy techniques for screening and identifying ligand binding to protein receptors.
  • PMC - NIH. (n.d.). Computational evaluation of protein – small molecule binding.
  • N/A. (2025, November 23). A Tutorial Review on Surface Plasmon Resonance Biosensors: Applications in Biomedicine.
  • PubMed. (2014, February 15). NMR-based analysis of protein-ligand interactions.
  • Benchchem. (n.d.). Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with GSK3368715.
  • Springer Nature Experiments. (n.d.). NMR Studies of Protein-Ligand Interactions.
  • ResearchGate. (2026, March 26). Precision by design: Surface plasmon resonance and the integration of biophysics in fragment-based drug discovery.
  • Bio-protocol. (n.d.). 2.5. Cellular Thermal Shift Assay (CETSA).
  • Taylor & Francis. (2020, March 31). Full article: Surface plasmon resonance, Orbitrap mass spectrometry and Raman advancements: exciting new techniques in drug discovery.
  • ACS Publications. (2023, March 17). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery.
  • N/A. (n.d.). General Approach for Characterizing In Vitro Selected Peptides with Protein Binding Affinity.
  • NCBI. (2016, July 1). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA.
  • N/A. (n.d.). Comparison of biophysical methods for the detection of protein-protein interactions (PPIs).
  • Bio-protocol. (2024, August 5). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay.
  • BMG Labtech. (n.d.). How to determine binding affinity with a microplate reader.
  • N/A. (n.d.). The use of biophysical methods increases success in obtaining liganded crystal structures.
  • ResearchGate. (2020, March 9). What are some physical methods to determine binding affinity of a protein?
  • PNAS. (2009, March 24). Identifying the proteins to which small-molecule probes and drugs bind in cells.
  • IntechOpen. (2025, June 10). A Comprehensive Review on Molecular Docking in Drug Discovery.
  • ResearchGate. (2017, December 28). How can i validate a docking protocol ?
  • PMC. (2022, June 16). Application of In Silico Filtering and Isothermal Titration Calorimetry for the Discovery of Small Molecule Inhibitors of MDM2.
  • IntechOpen. (2026, March 17). Computational Chemistry Approaches to Molecular Docking.
  • Carolina Digital Repository. (n.d.). Validation approaches for computational drug repurposing: a review.
  • PMC. (n.d.). DOT2: Macromolecular Docking With Improved Biophysical Models.
  • N/A. (2022, May 20). In vitro Assays to Evaluate Specificity and Affinity in Protein-phospholipid Interactions.
  • N/A. (2024, November 21). Methods for Identifying Ligand Binding Sites in Drug Discovery.
  • YouTube. (2021, March 30). Biophysical Approaches to Small Molecule Discovery and Validation.
  • PMC - NIH. (n.d.). Biophysical Screening for the Discovery of Small-Molecule Ligands.
  • N/A. (2011, June 20). Isothermal titration calorimetry and thermal shift assay in drug design.
  • PNAS. (n.d.). High affinity ligands from in vitro selection: Complex targets.
  • BOC Sciences. (n.d.). Isothermal Titration Calorimetry.
  • PMC. (n.d.). Biophysical Techniques for Target Validation and Drug Discovery in Transcription-Targeted Therapy.
  • American Laboratory. (2017, October 2). Isothermal Titration Calorimetry: An Indispensable Tool for Biological Pathway Research and Drug Development.
  • Taylor & Francis. (2025, December 14). Using biophysical techniques to enhance early-stage drug discovery: the impact and challenges.
  • Reddit. (2024, August 1). In vitro research of binding affinities : r/labrats.
  • Springer Nature Experiments. (n.d.). A Ligand-Binding Assay to Measure the Affinity and Specificity of Sterol-Binding Proteins In Vitro.
  • Frontiers. (2018, October 10). Application of ITC-Based Characterization of Thermodynamic and Kinetic Association of Ligands With Proteins in Drug Design.
  • N/A. (2022, November 29). Docking and scoring.
  • PMC. (n.d.). Setup and Validation of a Reliable Docking Protocol for the Development of Neuroprotective Agents by Targeting the Sigma-1 Receptor (S1R).
  • N/A. (n.d.). Molecular Docking and ADME Analysis of the novel compound [(Z)-1a,5.
  • N/A. (2020, July 15). Virtual Screening, Molecular Docking and QSAR Studies in Drug Discovery and Development Programme.
  • arXiv. (2021, November 7). Structure-aware generation of drug-like molecules.
  • Meddocs Publishers. (2022, February 25). Computational Approaches for Identification of Potential Inhibitors against Rheumatoid Arthritis Causing Gene Janus Kinase2.

Sources

spectroscopic comparison of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde with benzaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

Title: Spectroscopic Profiling and Structural Elucidation: A Comparative Guide on Sterically Hindered Aliphatic vs. Conjugated Aromatic Aldehydes

Introduction In modern drug development and synthetic chemistry, replacing flat aromatic rings with sp³-rich bioisosteres (the "escape from flatland" paradigm) is a common strategy to improve metabolic stability and aqueous solubility. This guide provides an in-depth spectroscopic comparison between a prototypical aromatic aldehyde, benzaldehyde , and a highly sterically hindered, sp³-rich aliphatic analog: 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde .

By contrasting these two molecules, we can observe how extended π -conjugation versus severe steric bulk and aliphatic substitution fundamentally alter a molecule's spectroscopic signature across Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS).

Structural Causality: Electronic vs. Steric Effects

Before analyzing the data, we must establish the structural causality driving the spectroscopic differences.

  • Benzaldehyde (Molecule B): Features an sp²-hybridized planar core. The aldehyde carbonyl is fully conjugated with the aromatic π -system. This delocalization lowers the force constant of the C=O double bond and creates a strong diamagnetic anisotropy that heavily deshields the aromatic protons [1].

  • 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (Molecule A): Features a highly congested sp³-hybridized cyclopentane core. The aldehyde group is attached to a quaternary carbon (C1), which is also bonded to a bulky isopropyl group. The adjacent C2 position bears a methyl group. The lack of α -protons prevents enolization, and the absence of conjugation localizes the electron density within the C=O bond, increasing its force constant relative to benzaldehyde.

Causality MolA Aliphatic Aldehyde (Steric Bulk, sp³ Core) EffectA Localized C=O Bond No Resonance MolA->EffectA MolB Benzaldehyde (Conjugated, sp² Core) EffectB Delocalized Electrons Extended Pi-Conjugation MolB->EffectB ResultA Higher Force Constant IR: ~1725 cm⁻¹ EffectA->ResultA ResultB Lower Force Constant IR: ~1705 cm⁻¹ EffectB->ResultB

Caption: Logical flow demonstrating how electronic and steric environments dictate the vibrational frequency of the carbonyl bond.

Comparative Spectroscopic Data

The following tables summarize the quantitative spectroscopic data, contrasting the localized aliphatic system with the conjugated aromatic system.

Table 1: FT-IR and UV-Vis Spectroscopy

Parameter 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde Benzaldehyde Causality / Interpretation
C=O Stretch (IR) ~1725 cm⁻¹ ~1705 cm⁻¹ Conjugation in benzaldehyde weakens the C=O bond, lowering the absorption frequency [2].
C-H Stretch (IR) 2850–2960 cm⁻¹ (sp³) >3000 cm⁻¹ (sp²) sp² hybridized C-H bonds are stronger and stiffer than sp³ bonds.
Aldehyde C-H (IR) ~2720 & 2820 cm⁻¹ ~2720 & 2820 cm⁻¹ Fermi resonance characteristic of the formyl group remains consistent in both [3].

| UV-Vis ( λmax​ ) | ~290 nm (weak, n

π ) | ~245 nm (strong, π π ), ~280 nm | Extended conjugation in benzaldehyde lowers the HOMO-LUMO gap, causing a strong bathochromic shift. |

Table 2: ¹H and ¹³C NMR Spectroscopy (in CDCl₃)

Nucleus 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde Benzaldehyde Causality / Interpretation
¹H: Aldehyde ~9.6 ppm (singlet) ~10.0 ppm (singlet) The aromatic ring current in benzaldehyde provides additional deshielding to the formyl proton [1].
¹H: Core/Ring 1.2–2.0 ppm (multiplets) 7.5–7.9 ppm (multiplets) Aliphatic protons are shielded; aromatic protons are heavily deshielded by diamagnetic anisotropy.
¹H: Substituents ~0.9 ppm (doublets, CH₃ groups) N/A Diastereotopic methyls of the isopropyl group split due to the adjacent chiral centers.
¹³C: Carbonyl ~206 ppm ~192 ppm Conjugation shields the carbonyl carbon in benzaldehyde, shifting it upfield relative to the aliphatic aldehyde.

| ¹³C: Core | 15–65 ppm (sp³ carbons) | 128–136 ppm (sp² carbons) | Hybridization dictates the chemical shift region. |

Table 3: Electron Ionization Mass Spectrometry (EI-MS, 70 eV)

Feature 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde Benzaldehyde Causality / Interpretation
Molecular Ion (M⁺) m/z 154 (weak) m/z 106 (strong) Aromatic rings stabilize the molecular ion, resulting in a robust M⁺ peak for benzaldehyde.

| Base Peak / Major | m/z 111 (M-43) or 125 (M-29) | m/z 105 (M-1) | Molecule A readily loses the bulky isopropyl group or formyl group via α -cleavage. Benzaldehyde forms a highly stable acylium ion (benzoyl cation) [4]. |

Experimental Protocols & Self-Validating Workflows

To ensure scientific integrity, data acquisition must follow rigorous, self-validating protocols. Below are the methodologies for obtaining the comparative data.

Protocol A: NMR Acquisition (¹H and ¹³C)

  • Sample Preparation: Dissolve 15 mg (for ¹H) or 50 mg (for ¹³C) of the analyte in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS).

    • Causality: CDCl₃ provides the deuterium lock signal, preventing magnetic field drift during the run. TMS acts as an internal standard (0.00 ppm) to calibrate chemical shifts.

  • Tuning and Matching: Insert the NMR tube and automatically tune and match the probe to the specific Larmor frequencies of ¹H and ¹³C.

  • Shimming (Self-Validation): Optimize the magnetic field homogeneity (shimming) by monitoring the lock level and the Free Induction Decay (FID). A sharp, symmetrical lock signal confirms successful shimming, which is critical for resolving the complex aliphatic multiplets of the sterically hindered aldehyde.

  • Acquisition: Run a standard 1D sequence (e.g., zg30 on Bruker systems) with 16 scans for ¹H and 256+ scans for ¹³C.

Protocol B: FT-IR Spectroscopy (ATR Method)

  • Crystal Cleaning: Wipe the Attenuated Total Reflectance (ATR) diamond crystal with isopropanol and allow it to dry.

  • Background Scan (Self-Validation): Acquire a background spectrum of the ambient air. Validation Step: The software must show a flat baseline (excluding atmospheric CO₂ and H₂O). If artifact peaks appear, reclean the crystal. This ensures all subsequent peaks belong exclusively to the sample.

  • Sample Acquisition: Place a single drop of the neat liquid aldehyde onto the crystal. Apply the pressure anvil to ensure uniform contact.

  • Data Processing: Acquire 32 scans at a resolution of 4 cm⁻¹. Subtract the background and apply an ATR correction algorithm to adjust for wavelength-dependent penetration depth.

Protocol C: GC-MS (Electron Ionization)

  • Instrument Tuning: Run a tune evaluation using Perfluorotributylamine (PFTBA). Validation Step: Ensure the m/z 69, 219, and 502 peaks are present with correct relative abundances and peak widths.

  • Blank Run: Inject 1 µL of pure solvent (e.g., hexane) to verify column cleanliness and absence of ghost peaks.

  • Sample Run: Inject 1 µL of a 10 ppm sample solution. Use a temperature gradient (e.g., 50°C to 250°C at 10°C/min) to elute the compounds. The mass spectrometer operates at 70 eV to ensure standardized fragmentation libraries can be used for comparison.

Workflow cluster_0 Self-Validating Data Acquisition Start Sample Prep & QC (Purity Check) NMR NMR (1H/13C) Lock: CDCl3 | Std: TMS Start->NMR IR FT-IR (ATR) Blank: Bare Crystal Start->IR MS GC-MS (EI) Tune: PFTBA Start->MS UV UV-Vis Blank: Pure Solvent Start->UV Analysis Multi-modal Data Integration NMR->Analysis Connectivity IR->Analysis Functional Groups MS->Analysis MW & Fragments UV->Analysis Electronic State Elucidation Structural Elucidation & Comparison Analysis->Elucidation

Caption: Multi-modal spectroscopic workflow emphasizing self-validating steps for accurate structural elucidation.

Conclusion

The spectroscopic comparison between 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde and benzaldehyde perfectly illustrates the dichotomy between steric bulk and electronic conjugation. While benzaldehyde's spectra are dominated by the deshielding and bond-weakening effects of its extended π -system, the aliphatic analog showcases the localized, high-frequency nature of an isolated carbonyl locked in a congested, sp³-rich environment. Utilizing a multi-modal, self-validating approach ensures that these nuanced structural differences are accurately captured and interpreted.

References

  • Title: Organic Chemistry: Spectroscopy of Aldehydes and Ketones Source: OpenStax URL: [Link]

  • Title: Infrared Spectrum of Benzaldehyde Source: DocBrown's Advanced Organic Chemistry URL: [Link]

  • Title: Benzaldehyde: Structure, Uses, and Properties Explained Source: Vedantu URL: [Link]

  • Title: Spectrometric Identification of Organic Compounds (7th Ed.) Source: Chemistry.com.pk (Review of Silverstein et al.) URL: [Link]

A Senior Application Scientist's Guide to Validating Solid-Phase Microextraction Efficiency for 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

A Comparative Analysis for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern analytical chemistry, the demand for high-throughput, sensitive, and solvent-minimized sample preparation techniques is ever-present. Solid-Phase Microextraction (SPME) has emerged as a powerful tool, particularly for the analysis of volatile and semi-volatile organic compounds. However, the transition from a promising technique to a robust, reliable analytical method hinges on a critical, often overlooked step: rigorous validation of its extraction efficiency. This guide provides an in-depth, comparative framework for validating the extraction efficiency of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde using SPME, grounded in scientific principles and regulatory expectations.

The validation of an analytical procedure is essential to demonstrate its fitness for the intended purpose.[1] For bioanalytical methods, regulatory bodies like the U.S. Food and Drug Administration (FDA) provide clear guidance on the necessary validation parameters, which include accuracy, precision, selectivity, and stability.[2][3] While the International Council for Harmonisation (ICH) guidelines are globally recognized for analytical method validation[4][5], this guide will also incorporate insights from recent updates like ICH Q2(R2) which emphasize a lifecycle management approach to analytical procedures.[1][6][7]

This guide is structured to provide not just a protocol, but a comprehensive understanding of the critical parameters influencing SPME and how to scientifically approach their optimization and validation for the target analyte, 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde.

Understanding the Analyte: 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Before delving into the validation process, a fundamental understanding of the target analyte is crucial. 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde is a volatile organic compound with a distinct molecular structure that influences its behavior during extraction. Its aldehyde functional group can be reactive, and its overall volatility will dictate the choice between direct immersion and headspace SPME. For the purpose of this guide, we will focus on Headspace SPME (HS-SPME), as it is generally preferred for volatile analytes in complex matrices to minimize matrix effects and prolong fiber lifetime.

The SPME Validation Workflow: A Step-by-Step Approach

The validation of an SPME method is a multi-faceted process. The following workflow outlines the key stages, from initial screening to full method validation.

SPME_Validation_Workflow A Analyte & Matrix Characterization B SPME Fiber Screening A->B C Optimization of Extraction Parameters (Time, Temperature, Agitation) B->C D Method Validation According to ICH/FDA Guidelines C->D E Accuracy & Precision D->E Core Parameters F Linearity & Range D->F G Limit of Detection (LOD) & Limit of Quantitation (LOQ) D->G H Selectivity & Specificity D->H I Stability D->I J Finalized & Validated SPME Method E->J F->J G->J H->J I->J

Caption: A streamlined workflow for the validation of an SPME method.

Part 1: Experimental Protocol for SPME Method Development and Validation

This protocol provides a comprehensive, step-by-step guide for validating the extraction efficiency of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde using HS-SPME coupled with Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Reagents:

  • Analyte Standard: 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (high purity)

  • Internal Standard (IS): A structurally similar compound not present in the sample matrix (e.g., a deuterated analog or a compound with similar volatility and polarity).

  • Matrix: The sample matrix in which the analyte will be quantified (e.g., plasma, urine, environmental water sample).

  • SPME Fibers: A selection of fibers with different coatings (see comparison table below).

  • GC-MS System: A gas chromatograph coupled with a mass spectrometer.

  • Headspace Vials: 20 mL amber glass vials with PTFE/silicone septa.

  • Thermostatted Agitator: To ensure uniform temperature and agitation during extraction.

Procedure:

  • Preparation of Stock and Working Solutions:

    • Prepare a stock solution of the analyte and the internal standard in a suitable solvent (e.g., methanol) at a concentration of 1 mg/mL.

    • Prepare a series of working standard solutions by serially diluting the stock solution to create a calibration curve.

  • SPME Fiber Screening:

    • Spike a known concentration of the analyte into the matrix in a headspace vial.

    • Expose different SPME fibers to the headspace under consistent conditions (e.g., 50°C for 30 minutes with agitation).

    • Analyze the extracted analyte by GC-MS and compare the peak areas to select the fiber with the highest extraction efficiency. The choice of fiber is a critical parameter affecting extraction efficiency.[8]

  • Optimization of Extraction Parameters:

    • Extraction Temperature: Evaluate a range of temperatures (e.g., 30°C, 40°C, 50°C, 60°C, 70°C) while keeping the extraction time and agitation constant. Higher temperatures generally increase the vapor pressure of the analyte, but can also affect the partitioning equilibrium.[8][9]

    • Extraction Time: Investigate different extraction times (e.g., 15, 30, 45, 60 minutes) at the optimal temperature. The goal is to reach equilibrium where the amount of analyte extracted remains constant.

    • Agitation Speed: Assess the effect of agitation (e.g., 250, 500, 750 rpm) to facilitate the mass transfer of the analyte from the sample matrix to the headspace.

  • Method Validation:

    • Linearity and Range: Prepare a calibration curve by spiking the matrix with at least five different concentrations of the analyte. The range should encompass the expected concentrations in the samples.

    • Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations within the calibration range on three different days to determine intra- and inter-day accuracy and precision.[5]

    • Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively. This is often calculated based on the signal-to-noise ratio (S/N) of 3 for LOD and 10 for LOQ.

    • Selectivity and Specificity: Analyze blank matrix samples from at least six different sources to ensure that there are no interfering peaks at the retention time of the analyte and internal standard.

    • Stability: Evaluate the stability of the analyte in the matrix under different storage conditions (e.g., room temperature, refrigerated, frozen) and after freeze-thaw cycles.

Part 2: Comparative Analysis of SPME Parameters

The efficiency of SPME is not a one-size-fits-all scenario. It is a dynamic process influenced by several key parameters. The following table provides a comparative guide to help researchers make informed decisions during method development.

Parameter Alternative 1 Alternative 2 Alternative 3 Expected Outcome for 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde Rationale & Supporting Evidence
SPME Fiber Coating Polydimethylsiloxane (PDMS) PDMS/Divinylbenzene (DVB) Carboxen/PDMS (CAR/PDMS) PDMS/DVB is likely to provide the best balance of extraction efficiency and reproducibility. PDMS is a non-polar coating suitable for non-polar analytes.[10] The addition of DVB, a porous polymer, increases the surface area and provides a mixed-mode (adsorption and absorption) extraction mechanism, which is often beneficial for a broad range of volatile compounds, including aldehydes.[11][12] CAR/PDMS is excellent for very volatile, low molecular weight compounds, but may exhibit carryover for larger molecules.[13]
Extraction Temperature 40°C60°C80°CAn optimal temperature around 60°C is anticipated. Increasing the temperature increases the vapor pressure of the analyte, facilitating its transfer to the headspace. However, excessively high temperatures can negatively impact the partitioning of the analyte onto the fiber and may lead to degradation of the analyte or matrix components.[9] An optimal temperature balances these factors.
Extraction Time 20 minutes40 minutes60 minutesEquilibrium is expected to be reached around 40-60 minutes. The extraction process is time-dependent, with the amount of analyte extracted increasing over time until equilibrium is reached. The time to reach equilibrium depends on the analyte, matrix, and extraction conditions. It is crucial to operate at or near equilibrium for robust and reproducible results.
Sample Modification No modificationAddition of NaClpH adjustmentAddition of NaCl is likely to enhance extraction efficiency. Adding salt to the sample matrix increases the ionic strength, which can "salt out" the volatile organic compounds, increasing their concentration in the headspace and thus improving extraction efficiency.[14][15] pH adjustment can be important for acidic or basic analytes, but for a neutral aldehyde, its effect is likely to be less pronounced.

Part 3: Data Interpretation and Decision Making

The data generated during the validation process must be critically evaluated to determine if the SPME method is fit for its intended purpose.

Decision_Tree A Validation Data Review B Accuracy & Precision within Acceptance Criteria? A->B C Linearity (r^2 > 0.99)? B->C Yes F Re-optimize Extraction Parameters B->F No D LOD/LOQ Sufficient for Intended Application? C->D Yes C->F No E Method is Validated D->E Yes G Consider Alternative Fiber or Derivatization D->G No F->B G->B

Caption: A decision tree for interpreting SPME validation results.

Acceptance criteria for validation parameters are typically defined by regulatory guidelines.[2][6] For example, for bioanalytical methods, the accuracy should be within ±15% of the nominal concentration (±20% at the LLOQ), and the precision (as the coefficient of variation) should not exceed 15% (20% at the LLOQ).[2]

Conclusion: A Pathway to Robust and Reliable SPME Methods

The validation of the extraction efficiency of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde using SPME is not merely a procedural step but a scientific investigation. By systematically evaluating and optimizing key parameters, and by adhering to established validation principles, researchers can develop a robust and reliable analytical method. This guide provides a framework for this process, emphasizing the importance of understanding the underlying scientific principles to make informed decisions. The ultimate goal is to generate high-quality, reproducible data that can withstand scientific and regulatory scrutiny, thereby advancing research and drug development.

References

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

  • U.S. Food and Drug Administration. (2025). Bioanalytical Method Validation for Biomarkers Guidance for Industry. [Link]

  • European Medicines Agency. (2022). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

  • International Council for Harmonisation. (2023). Validation of Analytical Procedures Q2(R2). [Link]

  • U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

  • Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • ResearchGate. (n.d.). Analysis of aldehydes via headspace SPME with on-fiber derivatization to their O-(2, 3, 4, 5, 6-pentafluorobenzyl)oxime derivatives and comprehensive 2D-GC-MS. [Link]

  • Journal of Chromatographic Science. (2009). Determination of Aldehydes in Diatoms by Headspace Solid-Phase Microextraction Coupled with GC–MS. [Link]

  • BioPharm International. (2003). Analytical Methods: A Statistical Perspective on the ICH Q2A and Q2B Guidelines for Validation of Analytical Methods. [Link]

  • PMC. (2018). A comparison of sample preparation methods for extracting volatile organic compounds (VOCs) from equine faeces using HS-SPME. [Link]

  • International Council for Harmonisation. (2022). Validation of Analytical Procedure Q2(R2). [Link]

  • U.S. Department of Health and Human Services. (2025). Bioanalytical Method Validation for Biomarkers Guidance. [Link]

  • U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

  • PMC. (2024). Comparison of Different Solid-Phase Microextraction Formats Dedicated to the Analysis of Volatile Compounds—A Comprehensive Study. [Link]

  • ResearchGate. (n.d.). Headspace solid-phase microextraction with on-fiber derivatization for the determination of aldehydes in algae by gas chromatography-mass spectrometry. [Link]

  • Semantic Scholar. (n.d.). Analysis of aldehydes via headspace SPME with on-fiber derivatization to their O-(2,3,4,5,6-pentafluorobenzyl)oxime derivatives and comprehensive 2D-GC-MS. [Link]

  • ResearchGate. (n.d.). (a) Comparison of SPME fiber coatings in the case of captured tomato.... [Link]

  • Wiley Online Library. (2001). Guidelines for solid‐phase micro‐extraction (SPME) of volatile flavour compounds for gas‐chromatographic analysis, from the. [Link]

  • LCGC International. (2025). Solid-Phase Microextraction (SPME): A Discussion. [Link]

  • PubMed. (2021). Headspace Solid-Phase Microextraction/Gas Chromatography-Mass Spectrometry for the Determination of 2-Nonenal and Its Application to Body Odor Analysis. [Link]

  • ResearchGate. (2015). What is the efficiency of SPME technique in extraction? Does it have any effect on Mass spectrum? how much volume does it take in its fiber?. [Link]

  • ResearchGate. (2023). (PDF) COMPARISON OF DIFFERENT SOLID PHASE MICROEXTRACTION FIBERS IN EXTRACTION OF VOLATILE COMPOUNDS FROM ADIPOSE TISSUE. [Link]

  • Chemical Reviews. (2012). Understanding Solid-Phase Microextraction: Key Factors Influencing the Extraction Process and Trends in Improving the Technique. [Link]

  • SpringerLink. (2018). Evaluation of Headspace Solid-Phase Microextraction Gas Chromatography–Mass Spectrometry for the Characterization of Volatile. [Link]

  • ResearchGate. (n.d.). Determination of Some Aldehydes by Using Solid-Phase Microextraction and High-Performance Liquid Chromatography with UV Detection. [Link]

  • PMC. (n.d.). Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham. [Link]

  • Polish Journal of Food and Nutrition Sciences. (n.d.). application of the solid phase microextraction (spme) and gas chromatography (gc, gc/ms). [Link]

  • Gcms.cz. (n.d.). Determination of volatile organic compounds in water by SPME and GC/MS: Validation of new ISO Standard 17943. [Link]

  • PMC. (n.d.). Optimization and Validation of a Headspace Solid-Phase Microextraction with Comprehensive Two-Dimensional Gas Chromatography Time-of-Flight Mass Spectrometric Detection for Quantification of Trace Aroma Compounds in Chinese Liquor (Baijiu). [Link]

  • ResearchGate. (n.d.). (PDF) Solid Phase Microextraction (SPME) Method Development in Analysis of Volatile Organic Compounds (VOCS) as Potential Biomarkers of Cancer. [Link]

  • protocols.io. (2025). Analysis of Microbial Volatile Compounds by SPME-GC/MS. [Link]

  • MDPI. (2025). (S)-2-((E)-2-((S)-2-Methyl-5-(prop-1-en-2-yl)cyclopent-1-en-1-yl)vinyl). [Link]

  • MDPI. (2020). Solid-Phase Microextraction Arrow for the Sampling of Volatile Organic Compounds in Milk Samples. [Link]

  • PubChem. (n.d.). 2-Methyl-1-(prop-2-yn-1-yl)cyclopentane-1-carbaldehyde. [Link]

  • PatSnap. (2025). 2-Methylpentane Utilization in Solvent Extraction Techniques. [Link]

Sources

Safety Operating Guide

Comprehensive Safety and Handling Guide for 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde

Author: BenchChem Technical Support Team. Date: April 2026

As a preferred resource for researchers and drug development professionals, this guide transcends standard Safety Data Sheets (SDS) by providing the chemical logic and mechanistic causality behind the safe handling of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde (also known as 1-isopropyl-2-methylcyclopentane-1-carbaldehyde).

Chemical Profiling & Hazard Causality

To design a self-validating safety protocol, we must first understand the molecular behavior of the compound.

Structural Insight: This molecule features a cyclopentane ring where the alpha-carbon (Position 1) is bonded to an aldehyde group, an isopropyl group, and the ring structure itself. Because this alpha-carbon is quaternary (lacking any hydrogen atoms), the molecule cannot undergo enolization . This sterically hindered structure prevents base-catalyzed self-condensation (aldol reactions), making it uniquely stable against polymerization.

Primary Hazard (Sensitization): Despite its steric hindrance, the aldehyde moiety remains highly electrophilic. If exposed to the skin, it readily penetrates the epidermis due to its lipophilic nature. Once inside, the aldehyde undergoes nucleophilic attack by the primary amino groups (e.g., lysine residues) of skin proteins. This covalent binding forms a stable Schiff base (imine), acting as a hapten. This haptenation is the molecular initiating event that triggers T-cell activation, leading to Allergic Contact Dermatitis (ACD) and long-term skin sensitization [1].

Quantitative Physicochemical Profile

The following data dictates our environmental controls and PPE selection.

PropertyEstimated ValueOperational Implication
Molecular Weight 154.25 g/mol Volatile enough to require strict respiratory controls.
LogP (Lipophilicity) ~3.5Easily penetrates skin and standard latex gloves.
Flash Point >60°CCombustible liquid; requires isolation from ignition sources.
Alpha-Protons 0 (Quaternary C)Immune to enolization; no risk of exothermic self-condensation.

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for lipophilic aldehydes. The following matrix outlines the required equipment and the causality behind each selection.

PPE CategorySpecificationCausality (The "Why")
Hand Protection Butyl Rubber Gloves (≥0.3 mm thickness)Aldehydes rapidly permeate standard latex and thin nitrile. Butyl rubber provides superior chemical resistance against lipophilic organic compounds, preventing Schiff base formation with skin proteins.
Eye Protection Chemical Splash Goggles (ANSI Z87.1)Prevents severe corneal irritation and potential irreversible damage caused by the electrophilic attack of the aldehyde group on ocular proteins.
Body Protection Flame-Resistant (FR) Lab CoatMitigates the fire risk associated with handling combustible organic liquids near potential static or thermal ignition sources.
Respiratory Chemical Fume Hood (Face velocity 80-120 fpm)Extracts volatile organic compounds (VOCs) from the breathing zone to prevent inhalation and subsequent respiratory tract sensitization[2].

Operational Workflow & Handling

Because aldehydes auto-oxidize into carboxylic acids via a radical chain mechanism when exposed to atmospheric oxygen, all handling must be conducted under inert conditions.

Experimental Protocol: Inert Transfer Workflow
  • Pre-Operation Verification: Inspect butyl rubber gloves for micro-punctures using the inflation method. Verify the fume hood face velocity is actively reading between 80 and 120 feet per minute (fpm) [2].

  • Atmospheric Purging: Place the primary chemical container inside the fume hood. Connect your receiving vessel to a Schlenk line or inert gas manifold and purge with Argon for 5 minutes.

  • Liquid Transfer: Use a glass syringe with a stainless steel needle or a positive displacement pipette. Crucial: Do not use standard polypropylene pipette tips; the high lipophilicity of the compound will cause the leaching of plasticizers, contaminating your sample.

  • Post-Transfer Sealing: Seal the primary container with PTFE tape and Parafilm. Store immediately at 2-8°C in a flammable-rated refrigerator, segregated from strong oxidizing agents.

Workflow A Pre-Operation PPE Verification B Purge Fume Hood (Argon/N2) A->B Proceed C Transfer Chemical (Glass Syringe) B->C Inert Atm D Seal & Store (2-8°C) C->D Post-Use

Caption: Standard operational workflow for transferring volatile aldehydes under inert conditions.

Spill Response & Disposal Plan

A spill of 2-Methyl-1-(propan-2-yl)cyclopentane-1-carbaldehyde presents both an inhalation hazard and a sensitization risk. The cleanup protocol relies on chemical neutralization rather than just physical absorption.

Step-by-Step Spill Mitigation
  • Immediate Isolation: Evacuate personnel from the immediate vicinity. Lower the fume hood sash to maximize exhaust efficiency and contain the vapors.

  • Chemical Neutralization: Apply an amine-based spill suppressant to the perimeter of the spill, working inward.

    • Causality: The amine-based suppressant intentionally reacts with the spilled aldehyde to form a stable, non-volatile imine, effectively neutralizing the electrophilic hazard before physical cleanup begins.

  • Physical Removal: Use non-sparking tools to scoop the neutralized, absorbed material into a highly visible, chemically resistant polyethylene hazardous waste bag.

  • Surface Decontamination (Self-Validating Step): Wash the affected surface with a 5% sodium bisulfite ( NaHSO3​ ) solution.

    • Causality: Sodium bisulfite forms a water-soluble bisulfite adduct with any microscopic residual aldehyde. This adduct can then be easily and safely wiped away with deionized water, ensuring complete decontamination.

  • Disposal: Label the sealed bag as "Hazardous Organic Waste - Combustible". Route to an approved environmental health and safety (EHS) facility for high-temperature incineration [2].

Pathway N1 Aldehyde Exposure (Electrophile) N2 Skin Protein (Lysine) Nucleophilic Attack N1->N2 Penetrates Epidermis N3 Schiff Base Formation (Haptenation) N2->N3 Covalent Binding N4 Immune System Sensitization (ACD) N3->N4 T-Cell Activation

Caption: Molecular initiating event and signaling pathway for aldehyde-induced skin sensitization.

References

  • Chemical Reactivity and Skin Sensitization Potential for Benzaldehydes: Can Schiff Base Formation Explain Everything? Source: ACS Publications (Chemical Research in Toxicology) URL:[Link]

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards Source: National Research Council (NCBI Bookshelf) URL:[Link]

×

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.